Abscisin II

• Molecular Formula: C15H19O4-
• Molecular Weight: 263.31 g/mol
• IUPAC Name: (2Z,4E)-5-[(1S)-1-hydroxy-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl]-3-methylpenta-2,4-dienoate
• InChI: InChI=1S/C15H20O4/c1-10(7-13(17)18)5-6-15(19)11(2)8-12(16)9-14(15,3)4/h5-8,19H,9H2,1-4H3,(H,17,18)/p-1/b6-5+,10-7-/t15-/m1/s1
• InChI Key: JLIDBLDQVAYHNE-YKALOCIXSA-M
• SMILES: CC1=CC(=O)CC(C1(C=CC(=CC(=O)[O-])C)O)(C)C
• Isomeric SMILES: CC1=CC(=O)CC([C@]1(/C=C/C(=C\C(=O)[O-])/C)O)(C)C

Description

(+)-abscisate is an abscisic acid anion derived from (+)-abscisic acid. It is a 2-cis-abscisate and an apo carotenoid sesquiterpenoid. It is a conjugate base of a (+)-abscisic acid.

Historical Context and Nomenclature of Abscisin Ii

Early Discoveries of Growth Inhibitors and Dormancy Factors

In the mid-20th century, plant physiologists began to recognize that plant development was not solely driven by growth-promoting substances. Evidence mounted for the existence of endogenous inhibitors that could counteract the effects of growth promoters like auxins. In the 1940s, Torsten Hemberg observed a correlation between the dormancy of potato tubers and the presence of an acidic, ether-soluble growth inhibitor. wikipedia.orgnih.gov Later, in 1953, Bennet-Clark and Kefford identified an inhibitory substance they named "inhibitor β" from plant extracts, which they proposed was involved in processes like apical dominance and dormancy. istudy.pkallen.in These early findings set the stage for the isolation of specific inhibitory compounds.

Independent Isolation and Naming of Abscisin II and Dormin

In the early 1960s, two independent lines of research converged on the same chemical entity. A research group led by Frederick T. Addicott, studying the process of fruit abscission (the shedding of fruits) in cotton, isolated two compounds they named abscisin I and this compound. wikipedia.orgphytohormones.infooup.com this compound was found to be a potent accelerator of this shedding process. phytohormones.infopurdue.edu

Concurrently, a team led by Philip Wareing in the United Kingdom was investigating the factors responsible for bud dormancy in woody plants. phytohormones.inforesearchgate.net They isolated a substance from birch leaves that could induce dormancy in buds and named it "dormin." oup.comresearchgate.net

Unification and Renaming as Abscisic Acid (ABA)

By the mid-1960s, it became clear through chemical characterization that this compound and dormin were, in fact, the same compound. istudy.pkresearchgate.net In 1965, the chemical structure of both substances was identified, confirming their identity. researchgate.net To resolve the issue of multiple names, a compromise was reached. phytohormones.info At the 1967 International Conference on Plant Growth Substances in Ottawa, the name abscisic acid (ABA) was formally adopted for the compound, a name that is now universally used in scientific literature. istudy.pkoup.comnih.gov

Historical Perspectives on its Physiological Functions

Initially, the name "abscisin" suggested its primary role was in abscission. wikipedia.org However, early research quickly revealed a much broader range of physiological effects. The work on "dormin" had already established its powerful role in inducing dormancy in buds and seeds. researchgate.netbiologydiscussion.comgcwgandhinagar.com It was recognized as a general growth inhibitor, capable of counteracting the growth-promoting effects of other hormones. biologydiscussion.comallen.inncert.nic.in

Further studies in the 1960s began to uncover its critical function as a "stress hormone." biologydiscussion.combyjus.com Researchers noted that its production was significantly increased in response to environmental stresses like drought and waterlogging. purdue.edubiologydiscussion.com A key discovery was its ability to stimulate the closure of stomata, the small pores on leaves, thereby helping plants conserve water during periods of drought. istudy.pkallen.inpurdue.edu While its role in abscission is now considered to be indirect or limited to certain species, its functions in dormancy and stress response were firmly established in these early years of research. purdue.eduresearchgate.net

Biosynthesis of Abscisin Ii Abscisic Acid

Carotenoid Precursor Pathway

The synthesis of Abscisin II originates from the 2-C-methyl-D-erythritol-4-phosphate (MEP) pathway within the plastids. wikipedia.orgfrontiersin.org This pathway produces isoprenoid precursors that are assembled into the C40 carotenoid, zeaxanthin (B1683548), which is the first committed precursor for ABA synthesis. wikipedia.orgmdpi.com

Zeaxanthin Epoxidation

The initial specific step in the ABA biosynthetic pathway is the conversion of zeaxanthin. This reaction is catalyzed by the enzyme zeaxanthin epoxidase (ZEP), a bifunctional monooxygenase. frontiersin.orgmdpi.com ZEP facilitates the epoxidation of zeaxanthin, first to antheraxanthin (B39726) and subsequently to all-trans-violaxanthin. mdpi.comnih.gov The gene encoding ZEP, often denoted as ABA1 in Arabidopsis or ABA2 in Nicotiana plumbaginifolia, is expressed throughout the plant. nih.govresearchgate.net While its expression can be influenced by a day/night cycle in leaves, studies have shown that its transcript levels increase significantly in roots under drought stress, indicating that zeaxanthin epoxidation is a regulatory point for ABA synthesis in non-photosynthetic tissues responding to hydric stress. nih.govresearchgate.net

9-cis-Epoxycarotenoid Dioxygenase (NCED) Activity

Following the formation of violaxanthin, it is converted to 9-cis-neoxanthin. frontiersin.org The subsequent step, the oxidative cleavage of 9-cis-epoxycarotenoids (specifically 9-cis-violaxanthin (B1234195) and 9-cis-neoxanthin), is widely considered the key rate-limiting step in the entire ABA biosynthesis pathway. mdpi.comfrontiersin.orgresearchgate.net This irreversible reaction is catalyzed by 9-cis-epoxycarotenoid dioxygenase (NCED). mdpi.comnih.gov The action of NCED cleaves the C40 carotenoid backbone to produce a C15 intermediate called xanthoxin (B146791) and a C25 metabolite. oup.comfrontiersin.org The NCED enzyme family is encoded by multiple genes, which allows for precise control of ABA synthesis in different tissues and under various developmental and environmental conditions. bioone.orgnih.gov For instance, different NCED genes are expressed specifically in roots, developing seeds, and vascular tissues. nih.gov

Xanthoxin Conversion to Abscisin Aldehyde

After its synthesis in the plastid, xanthoxin is exported to the cytosol for the final conversion steps. scispace.commdpi.comfrontiersin.org In the cytosol, xanthoxin is converted into abscisic aldehyde. nih.govwikipedia.org This reaction is catalyzed by a single enzyme, a short-chain alcohol dehydrogenase/reductase (SDR), which in Arabidopsis is encoded by the ABA2 gene. oup.comnih.govresearchgate.net This enzyme utilizes NAD or NADP as a cofactor to oxidize xanthoxin. oup.comresearchgate.net The constitutive expression of the ABA2 gene in various plant organs suggests that this step is generally not the primary point of regulation for stress-induced ABA synthesis. oup.comresearchgate.net

Abscisin Aldehyde Oxidase (AAO) Action

The final step in the biosynthesis of this compound is the oxidation of abscisic aldehyde to the biologically active abscisic acid. frontiersin.orgnih.gov This conversion is catalyzed by the enzyme abscisic aldehyde oxidase (AAO). nih.govresearchgate.net AAO is a molybdenum cofactor-dependent enzyme. oup.com In Arabidopsis, the AAO enzyme family consists of four genes (AAO1, AAO2, AAO3, and AAO4). nih.gov Research has demonstrated that the AAO3 gene product is the primary enzyme responsible for catalyzing this final step in leaves under stress and also plays a major role in ABA biosynthesis in seeds. nih.govnih.govoup.com While other AAO isoforms may contribute partially, AAO3 is considered the predominant abscisic aldehyde oxidase in these contexts. nih.govoup.com

Genetic Regulation of Biosynthetic Enzymes

The amount of this compound in plant tissues is tightly controlled, primarily through the transcriptional regulation of its biosynthetic genes, which allows the plant to respond to developmental cues and environmental changes.

Transcriptional Control of NCED Genes

As the NCED-catalyzed step is rate-limiting, the transcriptional regulation of NCED genes is a critical control point for ABA biosynthesis. bioone.orgresearchgate.net The expression of NCED genes is strongly and rapidly induced by abiotic stresses, particularly dehydration and high salinity. frontiersin.orgfrontiersin.org Studies have shown that a significant increase in NCED transcripts can be detected within minutes of the onset of water stress. frontiersin.orgd-nb.info In diverse species like Arabidopsis, pea, and tomato, a single, specific NCED gene has been identified as being rapidly upregulated in response to dehydration (AtNCED3, PsNCED2, and SlNCED1, respectively), highlighting a conserved mechanism for rapid stress response. d-nb.info This stress-induced upregulation of NCED leads to a surge in ABA production, which in turn mediates adaptive physiological responses such as stomatal closure. frontiersin.orgd-nb.info Furthermore, there is evidence for a positive feedback mechanism where ABA itself can further stimulate the expression of NCED and other biosynthetic genes like ZEP and AAO3. nih.gov

Enzymes of this compound Biosynthesis

Enzyme	Abbreviation	Substrate(s)	Product(s)	Cellular Location
Zeaxanthin Epoxidase	ZEP	Zeaxanthin, Antheraxanthin	Violaxanthin	Plastid
9-cis-Epoxycarotenoid Dioxygenase	NCED	9-cis-Violaxanthin, 9-cis-Neoxanthin	Xanthoxin	Plastid
Short-Chain Dehydrogenase/Reductase (Xanthoxin Dehydrogenase)	ABA2/SDR	Xanthoxin	Abscisic Aldehyde	Cytosol
Abscisic Aldehyde Oxidase	AAO	Abscisic Aldehyde	Abscisic Acid (this compound)	Cytosol

Post-Translational Regulation of Biosynthetic Enzymes

The regulation of this compound biosynthesis extends beyond the transcriptional level, with post-translational modifications (PTMs) of biosynthetic enzymes playing a crucial role in fine-tuning ABA levels. These modifications can rapidly alter enzyme activity, stability, and localization in response to developmental cues and environmental stresses. nih.govresearchgate.nettandfonline.com

Key PTMs involved in regulating ABA biosynthesis include phosphorylation and ubiquitination. nih.govnih.gov While much of the research on PTMs in the ABA pathway has focused on signaling components downstream of the hormone, evidence suggests that the biosynthetic enzymes themselves are also subject to this layer of control. nih.govresearchgate.net For instance, the stability and activity of key enzymes can be modulated by the attachment of phosphate (B84403) groups (phosphorylation) or ubiquitin tags, which can target them for degradation. tandfonline.comnih.gov This allows for a rapid "on" and "off" switch for ABA production, which is critical for a plant's ability to respond swiftly to changing conditions. tandfonline.com

While direct evidence for the post-translational regulation of many ABA biosynthetic enzymes is still an active area of research, the general importance of PTMs in plant hormone pathways is well-established. For example, in the broader context of ABA signaling, protein kinases and phosphatases, as well as E3 ubiquitin ligases, are key players in modulating the activity of core signaling components. nih.govnih.gov It is plausible that similar mechanisms are at play in directly regulating the enzymes responsible for ABA synthesis.

Table 1: Key Post-Translational Modifications in Abscisic Acid Signaling

Modification	Function	Key Enzymes Involved	Target Proteins
Phosphorylation/ Dephosphorylation	Alters protein activity and interaction	Protein Kinases (e.g., SnRK2s), Protein Phosphatases (e.g., PP2Cs)	ABA receptors (PYR/PYL), PP2Cs, SnRK2s, transcription factors (e.g., ABI5)
Ubiquitination/ Deubiquitination	Regulates protein stability and degradation	E3 Ubiquitin Ligases, Deubiquitinating Enzymes (DUBs)	ABA receptors (PYR/PYL), PP2Cs, transcription factors (e.g., ABI5)
SUMOylation	Modulates protein stability and activity, often antagonizing ubiquitination	SUMO E1, E2, and E3 ligases	Transcription factors (e.g., ABI5)

This table provides a general overview of PTMs in the ABA signaling pathway, which likely shares regulatory principles with the biosynthetic pathway.

Cellular and Subcellular Localization of this compound Biosynthesis

The synthesis of this compound is a spatially compartmentalized process, occurring in specific tissues and involving multiple subcellular locations. This intricate localization ensures that ABA is produced where it is needed and can be efficiently transported to target cells.

Historically, leaves, particularly the mesophyll cells rich in chloroplasts, were considered a primary site of ABA biosynthesis, especially in response to water stress. oup.com More recent and detailed studies have confirmed that various cell types are capable of synthesizing ABA, including phloem companion cells, guard cells, and parenchyma cells surrounding vascular tissues. mdpi.comnih.gov The vascular tissues, in particular, appear to be a major site of ABA synthesis in non-stressed plants. annualreviews.org

The subcellular journey of ABA biosynthesis begins in the plastids (such as chloroplasts). The initial steps of the pathway, which involve the conversion of carotenoids to xanthoxin, take place within these organelles. oup.complos.org The key regulatory enzyme, 9-cis-epoxycarotenoid dioxygenase (NCED), which catalyzes the first committed step in ABA biosynthesis, is located in the plastids. bioone.orgoup.com

Following its synthesis in the plastids, xanthoxin is exported to the cytosol. The final two steps of ABA formation, the conversion of xanthoxin to abscisic aldehyde and then to this compound, are catalyzed by enzymes located in the cytoplasm. plos.orggcwgandhinagar.com Specifically, the enzyme abscisic aldehyde oxidase (AAO3), which catalyzes the final step, has been found in the cytosol of various cell types, including vascular parenchyma and guard cells. nih.gov

Table 2: Cellular and Subcellular Localization of this compound Biosynthesis

Location	Biosynthetic Steps	Key Enzymes
Plastids (e.g., Chloroplasts)	Conversion of β-carotene to xanthoxin	Zeaxanthin epoxidase (ZEP), 9-cis-epoxycarotenoid dioxygenase (NCED)
Cytosol	Conversion of xanthoxin to this compound (via abscisic aldehyde)	Xanthoxin dehydrogenase (ABA2), Abscisic aldehyde oxidase (AAO3)

This division of labor between the plastids and the cytosol highlights the complexity of ABA biosynthesis and underscores the importance of transport processes for the intermediates of the pathway. The localization of biosynthetic enzymes to specific cells, such as those in the vascular system and guard cells, is critical for the hormone's role in long-distance signaling and the regulation of stomatal aperture. mdpi.comnih.gov

Metabolism and Catabolism of Abscisin Ii Abscisic Acid

Hydroxylation Pathways

Hydroxylation is a major catabolic route for Abscisin II, involving the oxidation of its methyl groups. frontiersin.orgfrontiersin.org This process is catalyzed by cytochrome P450 monooxygenases and leads to the formation of various hydroxylated derivatives, significantly reducing the hormone's biological activity. frontiersin.org The primary sites for hydroxylation are the C-7′, C-8′, and C-9′ methyl groups on the ring structure. frontiersin.orgresearchgate.net

8'-Hydroxylation by CYP707A Enzymes

The principal and rate-limiting step in the oxidative catabolism of ABA is the hydroxylation at the 8'-position. nih.govnih.gov This reaction is catalyzed by a specific group of cytochrome P450 enzymes known as ABA 8'-hydroxylases, encoded by the CYP707A gene family. nih.govnih.goveurekaselect.com These enzymes play a critical role in regulating ABA levels during key physiological processes such as seed dormancy, germination, and stress responses. nih.govoup.com

In the model plant Arabidopsis thaliana, the CYP707A family consists of four members (CYP707A1, CYP707A2, CYP707A3, and CYP707A4), each with distinct roles in controlling ABA levels. oup.comembopress.org For instance, CYP707A2 is primarily responsible for the rapid decrease in ABA levels during seed imbibition, which is necessary for germination to proceed. nih.govembopress.org Conversely, CYP707A1 plays a more significant role in reducing ABA levels during the mid-maturation stage of seed development. oup.com The expression of these genes is often upregulated by dehydration and rehydration, indicating their importance in managing ABA levels during water stress cycles. nih.gov

Table 1: CYP707A Enzymes in Arabidopsis thaliana and Their Functions

Enzyme	Primary Function	Key Expression Period/Condition	Reference
CYP707A1	Reducing ABA levels during seed mid-maturation; postgermination growth	Seed mid-maturation	oup.com
CYP707A2	Reducing ABA levels to break seed dormancy and promote germination	Seed imbibition; late-maturation	nih.govoup.com
CYP707A3	Regulating ABA levels during postgermination growth and in response to stress	Postgermination; dehydration stress	nih.govoup.com
CYP707A4	Regulating ABA levels in response to stress	Dehydration stress	nih.govnih.gov

Formation of Phaseic Acid (PA) and Dihydrophaseic Acid (DPA)

The product of 8'-hydroxylation, 8'-hydroxy ABA, is an unstable intermediate. frontiersin.orgnih.gov It spontaneously and non-enzymatically isomerizes to form phaseic acid (PA). frontiersin.orgfrontiersin.orgnih.gov Phaseic acid has significantly lower biological activity compared to ABA. eurekaselect.com

The catabolic pathway continues with the reduction of phaseic acid to dihydrophaseic acid (DPA). mdpi.comnih.gov This conversion is catalyzed by an enzyme known as PA reductase (PAR). researchgate.netoup.com DPA is considered a fully inactive catabolite. oup.com The conversion of ABA to PA and subsequently to DPA represents the predominant pathway for ABA inactivation in many plant species. nih.govresearchgate.net

Table 2: Key Metabolites in the 8'-Hydroxylation Pathway of this compound

Compound	Formation Step	Biological Activity	Reference
(+)-Abscisin II	Parent Compound	High	nih.gov
8'-hydroxy ABA	Product of CYP707A action on ABA	Unstable, low activity	frontiersin.orgnih.gov
Phaseic Acid (PA)	Spontaneous isomerization of 8'-hydroxy ABA	Low	frontiersin.orgeurekaselect.com
Dihydrophaseic Acid (DPA)	Reduction of PA by PA reductase	Inactive	nih.govoup.com

Other Hydroxylation Routes (e.g., 7'- and 9'-hydroxylation)

While 8'-hydroxylation is the main catabolic route, hydroxylation can also occur at the 7' and 9' positions of the ABA molecule, representing minor or alternative pathways. nih.govfrontiersin.org These reactions lead to the formation of 7'-hydroxy ABA and 9'-hydroxy ABA, respectively. researchgate.net

The 9'-hydroxylation pathway was discovered through studies in Brassica napus. nih.gov The initial product, 9'-hydroxy ABA, can cyclize to form a compound named neophaseic acid (neoPA). researchgate.netnih.gov Neophaseic acid retains some ABA-like hormonal activity, in contrast to the largely inactive products of the 8'-hydroxylation pathway. nih.govresearchgate.net Further research in Arabidopsis thaliana has shown that neophaseic acid can be metabolized further by a neophaseic acid reductase (NeoPAR1) into epi-neodihydrophaseic acid (epi-neoDPA), which does not possess ABA-like activity. nih.govresearchgate.net

Conjugation Pathways

In addition to oxidative degradation, this compound can be inactivated through conjugation, primarily by attaching a glucose molecule to its carboxyl group. mdpi.comwikipedia.org This process forms an ABA-glucose ester (ABA-GE), which is considered an inactive, storage form of the hormone. researchgate.netbiologydiscussion.com

This compound Glucose Ester (ABA-GE) Formation

The formation of ABA-glucose ester is a reversible process that plays a key role in maintaining ABA homeostasis. nih.gov ABA-GE is biologically inactive and serves as a storage form that can be sequestered in the vacuole or transported within the plant. oup.combiologydiscussion.com Under certain conditions, such as during stress responses, ABA-GE can be rapidly hydrolyzed by specific enzymes (β-glucosidases) to release active, free ABA. researchgate.netnih.gov This mechanism allows for a swift increase in the concentration of active hormone without relying solely on de novo biosynthesis. oup.com

Glucosylation Enzymes (UGTs)

The conjugation of glucose to ABA is catalyzed by a class of enzymes known as UDP-glucosyltransferases (UGTs). wikipedia.orgnih.gov These enzymes transfer a glucose moiety from UDP-glucose to the ABA molecule. frontiersin.org Several UGTs capable of glucosylating ABA have been identified in plants. researchgate.net

In Arabidopsis, UGT71C5 has been identified as a key enzyme involved in ABA glucosylation and the maintenance of ABA homeostasis. nih.gov Other UGTs, such as UGT71B6, have also been shown to have selective glucosylation activity towards the natural (+)-ABA enantiomer. researchgate.net The expression of the gene encoding an ABA-glucosyltransferase was first cloned from adzuki bean (Vigna angularis) and was found to be regulated by environmental stress, providing a feedback mechanism to modulate active ABA levels. frontiersin.org

Deconjugation Mechanisms

In addition to de novo biosynthesis, the levels of active this compound (abscisic acid, ABA) in plant cells are rapidly increased through deconjugation. This process involves the release of free, active ABA from its inactive, conjugated forms. The most prevalent conjugate is the Abscisic acid-glucose ester (ABA-GE), which is stored in cellular compartments like the vacuole and endoplasmic reticulum. researchgate.net The hydrolysis of ABA-GE to release active ABA is a critical mechanism for regulating the available pool of the hormone, allowing for swift responses to environmental stimuli. researchgate.netnih.gov

Table 1: Key Enzymes in this compound Deconjugation

Enzyme	Substrate	Product	Cellular Location	Organism Studied
AtBG1	Abscisic acid-glucose ester (ABA-GE)	Abscisic Acid (ABA)	Endoplasmic Reticulum	Arabidopsis thaliana

Regulation of this compound Levels through Catabolism

The concentration of this compound in plant tissues is meticulously controlled by a delicate balance between its biosynthesis and catabolism. annualreviews.orgoup.comnih.gov Catabolism, the metabolic breakdown of the hormone, plays a crucial role in reducing ABA levels to terminate a stress response or to maintain appropriate concentrations during normal development. The primary and most significant catabolic pathway for ABA is hydroxylation, followed by conjugation. mdpi.comfrontiersin.org

The initial and rate-limiting step in ABA catabolism is the 8'-hydroxylation of the ABA molecule. oup.comfrontiersin.org This reaction is catalyzed by a family of cytochrome P450 monooxygenases, specifically the CYP707A enzymes. frontiersin.orgplos.org This hydroxylation results in the formation of an unstable intermediate, 8'-hydroxy-ABA, which spontaneously isomerizes to form phaseic acid (PA). mdpi.comfrontiersin.org Subsequently, phaseic acid can be further reduced to dihydrophaseic acid (DPA) by the enzyme phaseic acid reductase. researchgate.netmdpi.com Both PA and DPA are generally considered to be inactive forms of the hormone.

The regulation of ABA catabolism is largely achieved at the transcriptional level through the modulation of CYP707A gene expression. annualreviews.org Research findings indicate that the expression of these genes is influenced by various environmental and developmental signals:

Water Status: The expression of CYP707A genes is significantly upregulated upon rehydration following a period of drought stress. plos.org This rapid induction of catabolism allows the plant to quickly reduce ABA levels once the stress has subsided.

Hormonal Crosstalk: Other plant hormones can influence ABA catabolism. For instance, gibberellin has been shown to positively regulate the expression of CYP707A3, indicating a point of interaction between these two antagonistic hormone pathways. annualreviews.org

Feedback Regulation: The application of ABA itself can lead to an upregulation of both biosynthetic and catabolic genes. annualreviews.org This suggests a feedback mechanism where ABA can regulate its own accumulation, ensuring that its levels are tightly controlled.

This intricate regulation of catabolic enzymes ensures that plants can dynamically adjust their ABA levels, a process vital for adapting to changing environmental conditions and controlling developmental processes. semanticscholar.org The balance between ABA synthesis and its breakdown is critical for stress tolerance, particularly during sensitive stages such as reproduction. oup.comnih.govoup.com

Table 2: Key Enzymes and Regulatory Factors in this compound Catabolism

Enzyme Family	Reaction Catalyzed	Key Gene Examples	Upregulating Factors
Cytochrome P450 Monooxygenase (CYP707A)	8'-hydroxylation of Abscisic Acid to 8'-hydroxy-ABA	CYP707A1, CYP707A2, CYP707A3, CYP707A4	Rehydration, Abscisic Acid, Gibberellin

Table 3: Mentioned Chemical Compounds

Compound Name	Abbreviation
This compound / Abscisic Acid	ABA
Abscisic acid-glucose ester	ABA-GE
8'-hydroxy-ABA	-
Phaseic Acid	PA
Dihydrophaseic Acid	DPA

Transport and Homeostasis of Abscisin Ii Abscisic Acid

Long-Distance Transport Mechanisms

The movement of Abscisin II over long distances is fundamental to its role as a systemic signal, coordinating responses between different plant organs, such as between roots sensing water deficit and leaves regulating water loss. researchgate.netnih.gov This transport primarily occurs through the plant's vascular system. frontiersin.orgmdpi.com

This compound is transported throughout the plant via both the xylem and the phloem. researchgate.netresearchgate.net

Xylem Transport: It is well-established that roots sensing environmental stresses, such as soil drying, synthesize ABA and transport it to the shoot through the xylem's transpiration stream. researchgate.netresearchgate.netusp.brusp.br This root-to-shoot signal is crucial for initiating responses in the leaves, most notably stomatal closure to reduce water loss. researchgate.netresearchgate.net The amount of ABA transported in the xylem can be influenced by various factors, including the rate of transpiration and pH gradients. oup.comtamu.edu For instance, an increase in xylem sap pH under drought conditions can enhance the movement of ABA to the guard cells. tamu.edud-nb.info

Phloem Transport: ABA also moves from the leaves to other parts of the plant, including the roots and developing fruits, via the phloem. researchgate.netnih.gov This shoot-to-root transport allows for the recirculation of ABA within the plant. oup.comnih.gov For example, ABA synthesized in leaves can be loaded into the phloem, transported to the roots, and then some portion can be recirculated back into the xylem. oup.com Phloem transport is also critical for delivering ABA to sink tissues like seeds, where it regulates dormancy and development. bioone.org

The distribution of this compound among different organs is a dynamic process, heavily influenced by developmental stage and environmental conditions.

Root-to-Shoot Signaling: Under drought stress, roots are a primary site of ABA synthesis, which is then transported to the leaves to regulate stomatal conductance. researchgate.netnih.gov However, leaves are also major sites of ABA biosynthesis, especially in response to water stress. oup.comoup.com

Recirculation: ABA synthesized in mature leaves can be exported via the phloem to younger leaves, shoot tips, and roots. oup.comnih.gov In the roots, a portion of this phloem-delivered ABA can be reloaded into the xylem and transported back to the shoot. oup.com This recirculation allows the plant to integrate signals from different organs and maintain a systemic response. The percentage of recirculated ABA can be enhanced by stresses like salt stress and phosphate (B84403) deficiency. oup.com

Source-to-Sink Transport: During reproductive development, ABA is transported from source leaves to sink tissues like seeds. In seeds, ABA transported from the endosperm to the embryo plays a critical role in inhibiting premature germination and promoting dormancy. bioone.orgnih.gov Studies in Xanthium strumarium have shown that high ABA levels in young, developing leaves are primarily due to import from older, mature leaves rather than synthesis within the young leaves themselves. nih.gov Similarly, in castor bean (Ricinus communis), young leaves import ABA from both xylem and phloem, while mature, non-senescing leaves act as a source of ABA for the rest of the plant. oup.com

Cellular and Subcellular Transport

For this compound to exert its effects, it must move across cellular and subcellular membranes to reach its receptors, which are located in the cytosol and nucleus. bioone.org This movement is facilitated by both passive diffusion and active transport mediated by specific membrane proteins. frontiersin.orgd-nb.info

The transport of this compound across the plasma membrane is a critical regulatory step and is mediated by several families of transporters. frontiersin.orgnih.gov These transporters are essential because, under certain physiological pH conditions, the passive diffusion of the weak acid ABA is limited. d-nb.info Key transporter families include ATP-binding cassette (ABC) transporters, the NRT1/PTR family (NPF), and the Multidrug and Toxic Compound Extrusion (MATE) family. frontiersin.orgencyclopedia.pub

ATP-Binding Cassette (ABC) Transporters: The ABCG subfamily, in particular, contains several well-characterized ABA transporters. bioone.orgfrontiersin.org

AtABCG25: Identified as an ABA exporter, it is primarily expressed in vascular tissues and is thought to be responsible for loading ABA into the vascular stream for long-distance transport. pnas.orgnih.govnih.gov

AtABCG40: This transporter functions as an ABA importer, notably in guard cells, facilitating ABA uptake to trigger stomatal closure. nih.govmdpi.com

AtABCG22, AtABCG30, and AtABCG31: These transporters are also implicated in ABA movement. AtABCG30 and AtABCG31 act as ABA efflux and influx transporters, respectively, coordinating to move ABA from the endosperm to the embryo in seeds. nih.govmdpi.com AtABCG22 is also suggested to be an ABA importer that may help regulate stomatal function. nih.govmdpi.com

NRT1/PTR Family (NPF): Several members of this family, initially known as nitrate (B79036) or peptide transporters, have been identified as ABA importers. frontiersin.orgcirad.fr NPF4.6 (also known as AIT1 or NRT1.2) is expressed in vascular tissues and is involved in ABA uptake, potentially regulating the amount of ABA distributed throughout the plant. tamu.edufrontiersin.org

MATE/DTX Transporters: The transporter AtDTX50 from this family has been identified as an ABA efflux carrier, moving ABA out of cells. tamu.edufrontiersin.org

**Table 1: Key Membrane Transporters for this compound (ABA) in *Arabidopsis thaliana***

The distribution of this compound between the cell's interior (cytosol, vacuole) and the apoplast (the space outside the plasma membrane) is tightly regulated, primarily by pH gradients and the activity of transporters. nih.gov

This regulation is often explained by the "anion trap" model. nih.gov ABA is a weak acid with a pKa of 4.7. d-nb.info In the more acidic environment of the apoplast, a significant fraction of ABA is in its protonated, uncharged form (ABAH), which can more readily diffuse across the plasma membrane into the cell. frontiersin.org Inside the more alkaline cytosol (pH ~7.2-7.5), ABAH dissociates into its anionic form (ABA⁻). This charged form is less able to diffuse back across the membrane, effectively trapping it inside the cell. nih.gov

However, this passive distribution is modulated by active transport. oup.com ABA importers like AtABCG40 actively move ABA⁻ into the cell, while exporters like AtABCG25 pump it out. nih.govmdpi.com The interplay between pH-driven diffusion and active transport allows the cell to precisely control ABA concentrations in the cytosol and apoplast, which is critical for initiating signaling cascades. For instance, maintaining a low apoplastic ABA concentration in unstressed plants is partly achieved by specific uptake carriers. nih.gov Conversely, under stress, changes in apoplastic pH can alter the ABA distribution, influencing its availability to guard cell receptors. usp.broup.com

Dynamic Regulation of this compound Homeostasis in Response to Environmental Cues

Environmental stresses, particularly drought and high salinity, are potent inducers of ABA accumulation. researchgate.netplos.org This increase is primarily driven by the upregulation of genes encoding key enzymes in the ABA biosynthesis pathway, such as 9-cis-epoxycarotenoid dioxygenase (NCED). frontiersin.orgresearchgate.netbioone.org

Simultaneously, ABA levels are controlled by catabolism, which occurs via two main pathways: frontiersin.orgbioone.org

Hydroxylation: Cytochrome P450 monooxygenases of the CYP707A family catalyze the hydroxylation of ABA, primarily at the 8' position, to form 8'-hydroxy-ABA. This compound is unstable and spontaneously isomerizes to phaseic acid (PA), which has lower biological activity. frontiersin.org The expression of CYP707A genes is also responsive to environmental cues, providing a mechanism to break down ABA and fine-tune the stress response. plos.org

Conjugation: ABA can be inactivated by conjugation to glucose, forming abscisic acid-glucose ester (ABA-GE). bioone.org This reaction is catalyzed by UDP-glucosyltransferases (UGTs). plos.org ABA-GE is considered an inactive, storage form of ABA that can be sequestered in the vacuole. frontiersin.org Importantly, this conjugation is reversible; the enzyme β-glucosidase can hydrolyze ABA-GE to release active ABA, providing a rapid mechanism to boost cellular ABA levels when needed. plos.org

The integration of biosynthesis, catabolism, and transport allows the plant to precisely modulate ABA levels both spatially and temporally. For example, upon sensing drought, roots increase ABA synthesis and transport it to the leaves. In the leaves, ABA is delivered to guard cells by transporters, triggering stomatal closure. To terminate the signal once the stress subsides, ABA is catabolized by CYP707A enzymes or conjugated into ABA-GE. frontiersin.orgoup.com This dynamic system ensures that the plant can mount a swift and appropriate response to environmental challenges while avoiding the negative effects of prolonged high ABA levels. frontiersin.orgnih.gov

Table 2: Regulation of this compound Homeostasis by Environmental Cues

Perception and Signal Transduction Pathways of Abscisin Ii Abscisic Acid

Downstream Signaling Cascades

Modulation of Ion Channels in Guard Cells (e.g., SLAC1, GORK, ALMT)

The regulation of stomatal aperture is a critical physiological process mediated by Abscisin II, particularly in response to water stress. This control is achieved through the precise modulation of ion channels in the guard cells that surround the stomatal pore. Key ion channels involved in this process include the slow-type anion channel 1 (SLAC1), the guard cell outward-rectifying K+ channel (GORK), and members of the aluminum-activated malate (B86768) transporter (ALMT) family. frontiersin.orgmdpi.com

The activation of SLAC1 is a pivotal event leading to stomatal closure. mdpi.com Research has shown that SLAC1 remains electrically silent when expressed heterologously but becomes active upon co-expression with the protein kinase OST1 (OPEN STOMATA 1), which is a member of the SnRK2 family. pnas.org In the ABA signaling pathway, activated SnRK2.6/OST1 directly phosphorylates and activates SLAC1, leading to the efflux of anions such as chloride and nitrate (B79036) from the guard cells. frontiersin.org This anion efflux causes membrane depolarization, which in turn activates GORK channels, facilitating the release of potassium ions. frontiersin.org The combined loss of anions and potassium ions from the guard cells decreases their turgor pressure, resulting in stomatal closure. frontiersin.org The protein phosphatase ABI1, a member of the PP2C family, can interact with the SLAC1/OST1 complex and prevent the activation of SLAC1, thus acting as a negative regulator in the absence of ABA. pnas.org

In addition to the SnRK2-mediated pathway, calcium-dependent protein kinases (CPKs) also play a role in activating SLAC1. frontiersin.org Furthermore, ALMT12 has been identified as an R-type (rapid) anion channel in guard cells. uzh.ch Plants lacking ALMT12 show impaired stomatal closure in response to darkness, CO2, and ABA, indicating its crucial role in this process. uzh.ch

Involvement of Calcium (Ca2+) Signaling

Calcium ions (Ca2+) are a ubiquitous second messenger in plant signal transduction, and they play a critical role in the this compound signaling pathway, particularly in guard cells. mdpi.comelifesciences.orgnih.gov Abiotic stresses that trigger an increase in ABA levels can also lead to a rise in the cytosolic free Ca2+ concentration ([Ca2+]cyt). mdpi.comtandfonline.com This elevation in [Ca2+]cyt can occur through both influx from the apoplast via plasma membrane Ca2+ channels and release from intracellular stores like the vacuole and the endoplasmic reticulum. tandfonline.com

In the context of ABA-induced stomatal closure, the increase in [Ca2+]cyt activates calcium-dependent protein kinases (CPKs). elifesciences.orgnih.gov These activated CPKs, along with other kinases, can then phosphorylate and activate downstream targets, including the S-type anion channel SLAC1, contributing to stomatal closure. elifesciences.org Interestingly, research suggests that the ABA signaling pathway enhances the sensitivity of the downstream signaling components to Ca2+. elifesciences.orgnih.gov This "priming" effect ensures that the Ca2+ signal is specifically interpreted in the context of an ABA response. elifesciences.org Studies on mutants lacking certain CPKs have shown impaired activation of SLAC1 and stomatal closure in response to ABA-induced Ca2+ increases, highlighting the importance of this calcium-dependent branch of the ABA signaling pathway. elifesciences.orgnih.gov The protein phosphatases 2C (PP2Cs) are also involved in regulating this process by preventing non-specific Ca2+ signaling in the absence of ABA. elifesciences.org

Reactive Oxygen Species (ROS) and Nitric Oxide (NO) as Secondary Messengers

Reactive oxygen species (ROS), such as hydrogen peroxide (H2O2), and nitric oxide (NO) are important secondary messengers that function in the this compound signaling cascade, especially in the regulation of stomatal closure. frontiersin.orgnih.gov The application of ABA to guard cells triggers the production of both ROS and NO. nih.govfrontiersin.org

The production of ROS in response to ABA is primarily mediated by plasma membrane-bound NADPH oxidases. frontiersin.org These ROS molecules are involved in the activation of Ca2+ channels in the plasma membrane, leading to an influx of Ca2+ and a subsequent increase in [Ca2+]cyt, which, as mentioned earlier, is a key step in promoting stomatal closure. frontiersin.org

Similarly, ABA induces the synthesis of NO in guard cells. nih.govfrontiersin.org This NO production can be mediated by enzymes like nitrate reductase and a nitric oxide synthase (NOS)-like enzyme. frontiersin.org The generated NO, in turn, contributes to the elevation of cytosolic Ca2+ levels and modulates the activity of ion channels. nih.govfrontiersin.org There is a complex interplay between ROS, NO, and Ca2+ signaling pathways. For instance, ROS can influence NO production, and both ROS and NO can modulate Ca2+ signaling. frontiersin.org The combined action of these secondary messengers ensures a robust and finely tuned response to the initial ABA signal, ultimately leading to stomatal closure. frontiersin.org

Phospholipid Signaling (e.g., Phosphatidic Acid, Inositol (B14025) Polyphosphates)

Phospholipid signaling is an integral component of the this compound signal transduction network. Key players in this pathway include phosphatidic acid (PA) and inositol polyphosphates, which are generated through the activity of specific lipid-metabolizing enzymes. mdpi.comportlandpress.com

Phospholipase D (PLD) is an enzyme that hydrolyzes phospholipids (B1166683) to produce PA. portlandpress.com In the context of ABA signaling, PLDα1-derived PA has been shown to directly bind to the protein phosphatase ABI1, a negative regulator of the ABA pathway. mdpi.comportlandpress.com This binding inhibits the phosphatase activity of ABI1, thereby contributing to the activation of downstream ABA responses. mdpi.comportlandpress.com Consequently, mutants deficient in PLDα1 exhibit insensitivity to ABA in stomatal closure. portlandpress.com

Phosphoinositide-specific phospholipase C (PLC) is another crucial enzyme that cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (InsP3) and diacylglycerol (DAG). nih.gov While the role of InsP3 in releasing Ca2+ from intracellular stores is well-established in animal systems, in plants, InsP3 can be rapidly converted to higher inositol polyphosphates, such as InsP6. nih.gov There is evidence to suggest that ABA stimulation can lead to an InsP6 response, which may be involved in Ca2+ signaling. nih.gov DAG can be phosphorylated to PA, further integrating this pathway with PA-mediated signaling events. aocs.org

Nuclear Signaling and Gene Expression Regulation

A major outcome of the this compound signaling cascade is the regulation of gene expression, which is crucial for establishing long-term adaptive responses to stress. This is achieved through the activation of specific transcription factors that bind to cis-acting elements in the promoters of ABA-responsive genes. oup.commdpi.com The phosphorylation of these transcription factors by activated SnRK2s is a key step that enhances their stability and transcriptional activity. pnas.orgoup.com

This compound-Responsive Element Binding Factors (AREBs/ABFs)

The ABA-Responsive Element (ABRE) is a conserved cis-acting element found in the promoters of many ABA-inducible genes. mdpi.com The transcription factors that bind to these elements are known as ABRE-binding factors (ABFs) or ABA-responsive element binding proteins (AREBs). oup.commdpi.com These transcription factors belong to the bZIP (basic leucine (B10760876) zipper) family. mdpi.com

In Arabidopsis, several AREB/ABF proteins, including AREB1, AREB2, and ABF3, act as master transcription factors that cooperatively regulate ABA-mediated gene expression in response to drought stress. jircas.go.jp The activation of these AREB/ABFs requires phosphorylation by SnRK2 kinases. pnas.orgoup.com Once activated, they can induce the expression of a wide range of downstream genes, including those encoding late embryogenesis abundant (LEA) proteins, which are thought to protect cellular structures from dehydration. jircas.go.jp Overexpression of AREB/ABF genes has been shown to enhance drought tolerance in plants. mdpi.com

MYC/MYB Transcription Factors

In addition to the AREB/ABF family, MYC and MYB transcription factors also play a significant role in ABA-dependent gene expression. cas.czfrontiersin.org These transcription factors are involved in regulating the expression of specific ABA-responsive genes, often in cooperation with each other. frontiersin.org

For example, the induction of the dehydration-responsive gene rd22 in Arabidopsis is mediated by the coordinated action of a MYC-type transcription factor, AtMYC2, and a MYB-type transcription factor, AtMYB2. nih.govnih.gov These transcription factors bind to specific MYC and MYB recognition sites in the rd22 promoter. nih.govnih.gov The expression of both AtMYC2 and AtMYB2 is itself induced by ABA. nih.gov Transgenic plants overexpressing both AtMYC2 and AtMYB2 show increased sensitivity to ABA and enhanced expression of several ABA-inducible genes, indicating their role as positive regulators in the ABA signaling pathway. frontiersin.orgnih.gov

DREB (Dehydration-Responsive Element Binding) Transcription Factors

Dehydration-Responsive Element Binding (DREB) proteins are significant plant-specific transcription factors that play a crucial role in the plant's response to abiotic stresses. cas.czresearchgate.net These proteins bind to the DRE/CRT cis-element found in the promoter region of many stress-responsive genes, thereby regulating their expression. researchgate.netnih.gov The signaling pathways involving DREB transcription factors are generally considered to be Abscisic Acid (ABA)-independent. cas.czmdpi.com However, a growing body of evidence suggests a significant level of crosstalk and interaction between the ABA-dependent and ABA-independent pathways. cas.cznih.gov

The expression of DREB genes themselves can be influenced by ABA. nih.gov For instance, the promoter regions of several DREB genes contain ABA-Responsive Elements (ABREs), indicating a direct regulatory role for ABA signaling in their transcription. nih.govtandfonline.com Studies have shown that the expression of some DREB family members is inducible by ABA. nih.gov This suggests that while DREB proteins can function in an ABA-independent manner, their activity can be modulated by ABA signaling, creating an integrated response to stress. cas.cz

The interaction between DREB and ABA signaling pathways is further supported by the synergistic activation of certain stress-responsive genes. For example, the rd29A promoter contains both DRE and ABRE cis-acting elements. cas.cz The DREB proteins can bind to the DRE sites, while AREB/ABF (ABA-Responsive Element Binding Factor) transcription factors, which are key components of the ABA-dependent pathway, bind to the ABRE sites. cas.cznih.gov This dual regulation allows for a more robust and fine-tuned response to environmental stresses. cas.cz Physical interactions between DREB and ABF/AREB family proteins have also been demonstrated, providing a molecular basis for this synergistic action. nih.gov

The functional significance of the interplay between DREB and ABA signaling is evident in transgenic studies. Overexpression of certain DREB genes has been shown to enhance tolerance to various abiotic stresses, and in some cases, this is associated with altered ABA sensitivity or metabolism. nih.govmdpi.com This highlights the complex and interconnected nature of plant stress response networks, where DREB transcription factors act as crucial nodes integrating multiple signaling pathways, including that of this compound. symbiosisonlinepublishing.com

Physiological and Developmental Roles of Abscisin Ii Abscisic Acid

Regulation of Seed Dormancy and Germination

Abscisin II is a central regulator in the intricate processes of seed dormancy and germination, ensuring that seeds only sprout under favorable environmental conditions. It primarily acts as a growth inhibitor, establishing and maintaining a state of suspended animation in the seed until conditions are suitable for seedling survival.

Induction and Maintenance of Seed Dormancy

This compound is fundamental to the induction and maintenance of seed dormancy. tandfonline.com During the maturation phase of seed development, there is a significant increase in the endogenous levels of this compound, which is essential for initiating the dormant state. This process prevents precocious germination, a phenomenon where seeds begin to germinate while still attached to the parent plant.

The hormone promotes the accumulation of storage reserves and the acquisition of desiccation tolerance, preparing the seed for a period of inactivity. De novo synthesis of this compound within the imbibed seed is necessary to maintain dormancy. Studies have shown that a reduction in the levels of this hormone, either through natural degradation or genetic mutation, can lead to a loss of dormancy and premature germination. The maintenance of high this compound levels effectively inhibits the transition from embryonic development to germination growth. tandfonline.com

Antagonistic Interaction with Gibberellins (B7789140) in Germination

The transition from a dormant to a germinating seed is largely governed by the balance between this compound and another group of plant hormones, the gibberellins (GA). These two hormones have an antagonistic relationship, where this compound promotes dormancy and inhibits germination, while gibberellins promote germination. wikipedia.org

During seed development and dormancy, the levels of this compound are high, suppressing the germination process. For germination to occur, the balance must shift in favor of gibberellins. This can be triggered by environmental cues such as light, temperature, and water availability. These cues lead to a decrease in this compound levels and an increase in gibberellin synthesis. Gibberellins then stimulate the production of hydrolytic enzymes, such as α-amylase, in the aleurone layer of cereal grains. oup.com These enzymes are crucial for breaking down stored food reserves in the endosperm, providing the necessary energy for the embryo to grow and emerge from the seed coat. This compound, on the other hand, blocks the expression of genes that code for these hydrolytic enzymes, thereby inhibiting germination. oup.com

Table 1: Antagonistic Effects of this compound and Gibberellins on Seed Germination

Hormone	Primary Role in Germination	Effect on Hydrolytic Enzyme Synthesis	Influence on Seed State
This compound	Inhibits Germination	Suppresses	Maintains Dormancy
Gibberellins (GA)	Promotes Germination	Induces	Breaks Dormancy

Molecular Mechanisms of Seed Dormancy Regulation

The regulation of seed dormancy by this compound involves a complex network of gene expression and signaling pathways. At the molecular level, the effects of this compound are mediated by a signaling cascade that includes receptors, protein phosphatases, and protein kinases.

Key transcription factors, such as ABA INSENSITIVE 3 (ABI3), play a crucial role in the this compound-mediated regulation of seed dormancy. wikipedia.org ABI3 is involved in a gene expression network that controls various aspects of seed maturation and dormancy. The interaction of this compound with other hormones, such as auxin, also influences this regulatory network. wikipedia.org

The balance between this compound and gibberellins is also controlled at the level of their biosynthesis and catabolism. The expression of genes encoding enzymes for this compound synthesis, such as 9-cis-epoxycarotenoid dioxygenase (NCED), is upregulated during dormancy induction. Conversely, genes for this compound catabolism, like those encoding ABA 8'-hydroxylase (CYP707A), are activated to reduce this compound levels and allow for germination. Transgenic plants with altered expression of these genes exhibit corresponding changes in seed dormancy, highlighting their critical role in this process.

Control of Stomatal Movement and Transpiration

This compound is a key signaling molecule in regulating the aperture of stomata, the microscopic pores on the surface of plant leaves. This control is vital for managing the trade-off between carbon dioxide uptake for photosynthesis and water loss through transpiration, especially under conditions of water stress.

This compound-Induced Stomatal Closure under Water Deficit

Under conditions of water deficit or drought, plants produce increased amounts of this compound in their roots and leaves. wikipedia.orgwaleedgeo.com This hormone then acts as a "stress hormone," signaling the guard cells that surround the stomatal pore to close. gcwgandhinagar.com The closure of stomata is a rapid response that significantly reduces water loss from the plant through transpiration, helping the plant to conserve water and survive periods of drought. oup.com

This compound produced in the roots in response to dry soil can be transported to the leaves via the xylem. waleedgeo.com In the leaves, it triggers a cascade of events in the guard cells, leading to a loss of turgor pressure and, consequently, stomatal closure. wikipedia.org A direct correlation has been observed between the concentration of this compound in the leaves and the degree of stomatal closure, indicating its primary role in this water-saving mechanism.

Signal Transduction in Guard Cells for Turgor Regulation

The mechanism by which this compound induces stomatal closure involves a well-defined signal transduction pathway within the guard cells. This pathway ultimately leads to a change in the ion concentration and turgor pressure of these specialized cells.

The process begins with the perception of this compound by specific receptor proteins, known as PYR/PYL/RCARs. oup.com The binding of this compound to these receptors leads to the inhibition of a group of enzymes called Type 2C protein phosphatases (PP2Cs). oup.com The inhibition of PP2Cs allows for the activation of another group of proteins, the SNF1-related protein kinases 2s (SnRK2s). oup.com

Once activated, SnRK2s phosphorylate and activate various downstream targets, including ion channels in the plasma membrane of the guard cells. A key target is the slow anion channel-associated 1 (SLAC1), which, upon activation, allows for the efflux of anions such as chloride and malate (B86768) from the guard cells. oup.com This efflux of negatively charged ions causes the plasma membrane to depolarize.

This depolarization, in turn, inhibits the activity of inward-rectifying potassium (K+) channels and activates outward-rectifying K+ channels, leading to a massive efflux of potassium ions from the guard cells. unitywomenscollege.ac.innih.gov The substantial loss of both anions and potassium ions from the guard cell cytoplasm dramatically decreases the solute potential, causing water to move out of the cells via osmosis. nih.govfrontiersin.org This loss of water results in a reduction of turgor pressure, causing the guard cells to become flaccid and the stomatal pore to close. unitywomenscollege.ac.ingcwgandhinagar.com

Table 2: Key Components in this compound Signal Transduction in Guard Cells

Component	Function	Effect on Stomatal Aperture
PYR/PYL/RCAR Receptors	Binds to this compound	Initiates closure signal
Type 2C Protein Phosphatases (PP2Cs)	Inhibits SnRK2s (inactive when ABA is present)	Promotes closure
SNF1-related Protein Kinases 2s (SnRK2s)	Activates ion channels	Promotes closure
Anion Channels (e.g., SLAC1)	Mediates anion efflux	Promotes closure
Potassium (K+) Channels	Mediates K+ efflux	Promotes closure

Basal this compound Signaling in Stomatal Regulation

Stomata, the microscopic pores on the leaf surface, are critical for gas exchange, allowing the uptake of carbon dioxide for photosynthesis while also being the primary sites of water loss through transpiration. The regulation of stomatal aperture is thus a crucial mechanism for plant survival, balancing carbon gain with water conservation. Abscisic acid is a central regulator of stomatal movements, particularly under water-deficit conditions. nih.govnih.gov

Even in the absence of significant stress, a basal level of ABA signaling is essential for modulating stomatal regulation. nih.gov This basal signaling helps to fine-tune stomatal responses to other environmental cues like carbon dioxide levels and vapor pressure deficit. nih.gov The core ABA signaling pathway involves ABA receptors (PYR/PYL/RCAR), which, upon binding ABA, inhibit protein phosphatase 2Cs (PP2Cs). nih.govresearchgate.net This inhibition allows for the activation of SnRK2 protein kinases, which in turn phosphorylate and activate downstream targets like the S-type anion channel (SLAC1), leading to ion efflux from guard cells. nih.govresearchgate.net This efflux of ions results in osmotic water loss, a reduction in guard cell turgor, and ultimately, stomatal closure. nih.gov Basal ABA signal transduction has been shown to modulate plant metabolism by repressing the tricarboxylic acid (TCA) cycle even under non-stress conditions. nih.gov

Key Component	Function in Basal Stomatal Regulation
Abscisic Acid (ABA)	Binds to receptors to initiate the signaling cascade. nih.gov
PYR/PYL/RCAR Receptors	Perceive ABA and inhibit PP2Cs. nih.govresearchgate.net
Protein Phosphatase 2Cs (PP2Cs)	Negative regulators that are inhibited by the ABA-receptor complex. nih.govresearchgate.net
SnRK2 Protein Kinases	Activated upon PP2C inhibition; phosphorylate downstream targets. nih.gov
S-type Anion Channels (e.g., SLAC1)	Activated by SnRK2s, leading to anion efflux and stomatal closure. researchgate.net

This table summarizes the core components of the basal Abscisic Acid signaling pathway in guard cells.

Modulation of Root System Architecture and Growth

The architecture of a plant's root system is fundamental to its ability to anchor itself and acquire water and nutrients from the soil. Abscisic acid acts as a significant modulator of root system architecture, shaping it in response to both internal developmental programs and external environmental signals like water availability, salinity, and nitrate (B79036) presence. nih.govnih.gov It influences the growth of both primary and lateral roots by regulating processes of cell division and elongation. nih.govnih.gov The effect of ABA on root growth is complex and can be either stimulatory or inhibitory, depending on its concentration and the specific environmental context. nih.gov

Primary Root Elongation Control

The influence of this compound on primary root elongation is notably concentration-dependent. nih.gov Typically, low concentrations of ABA can stimulate primary root growth, while high concentrations are inhibitory. nih.govoup.com The stimulatory effect at low concentrations is linked to the maintenance of the quiescent center (QC) activity and the suppression of premature differentiation in stem cells and their daughters within the root meristem. nih.gov

Conversely, high concentrations of ABA inhibit primary root growth through complex interactions with other phytohormones, particularly auxin and ethylene (B1197577). nih.govnih.govoup.com ABA can affect the accumulation, transport, and signaling of auxin, a primary driver of root development. nih.gov In rice, for example, ABA treatment was found to inhibit root elongation by reducing the size of the root meristem, the number of cells in the meristematic zone, and the length of cells in the maturation zone. nih.gov This inhibitory action is mediated by ABA-induced auxin biosynthesis. nih.gov Furthermore, ABA's suppression of root elongation involves key cellular components such as reactive oxygen species (ROS) and calcium ions (Ca2+). nih.gov

Lateral Root Development

Abscisic acid plays a critical role in regulating the formation and growth of lateral roots, which significantly increases the surface area for water and nutrient absorption. nih.gov ABA can influence several stages of lateral root development, including initiation, emergence from the primary root, and the subsequent activation of the new lateral root meristem. nih.gov In plant species like Arabidopsis and Medicago, ABA stimulates the initiation of lateral roots. nih.gov However, high concentrations of ABA can be inhibitory to this process. nih.gov

Environmental signals, such as salt stress, can trigger ABA signaling to inhibit the emergence of lateral roots. nih.gov Research in Arabidopsis has identified a specific ABA-sensitive checkpoint that occurs immediately after the lateral root primordium emerges from the parent root but before the activation of the lateral root meristem. nih.gov This inhibition is reversible and appears to be mediated by an auxin-independent pathway, suggesting a unique regulatory mechanism for ABA in lateral root development. nih.gov

Regulation of Root Meristem Activity and Cell Expansion

In addition to affecting cell division, ABA also regulates cell expansion and elongation. nih.gov In maize plants under water stress, ABA can stimulate the root elongation rate by increasing the length of the elongation zone. nih.gov In rice, ABA treatment not only reduces root elongation but also promotes the swelling of the root tip, primarily through the expansion of cortical cells. nih.gov This dual effect on root cell dynamics highlights ABA's role in modifying root morphology to adapt to changing soil conditions. nih.gov

Root Parameter	Effect of Low ABA Concentration	Effect of High ABA Concentration	Key Interacting Hormones
Primary Root Elongation	Stimulatory nih.gov	Inhibitory nih.govoup.com	Auxin, Ethylene nih.govnih.gov
Lateral Root Initiation	Stimulatory nih.gov	Inhibitory nih.gov	Auxin nih.gov
Lateral Root Emergence	-	Inhibitory (under stress) nih.gov	-
Root Meristem Cell Division	Promotes stem cell activity nih.gov	Inhibitory oup.com	-
Root Cell Expansion	Can be stimulatory (e.g., maize) nih.gov	Promotes radial expansion (e.g., rice) nih.gov	Auxin nih.gov

This table provides a comparative summary of the effects of different Abscisic Acid concentrations on various aspects of root development.

Roles in Embryo Maturation and Storage Product Accumulation

Abscisic acid is a crucial regulator of embryogenesis, particularly during the maturation phase. nih.gov It plays a vital role in inducing and maintaining seed dormancy, preventing precocious germination (vivipary), and promoting the accumulation of essential storage products like proteins and lipids. wikipedia.orgnih.govbiologydiscussion.com

During mid- to late-maturation, ABA levels in the embryo increase, which is essential for suppressing germination and initiating the synthesis of storage compounds. nih.govoup.com In maize, for instance, a high level of ABA is required for the accumulation of storage globulins. nih.govoup.com Studies have shown that ABA influences the accumulation of these storage globulins by initiating their synthesis, suppressing their degradation, and inhibiting early germination. nih.gov The maturation of somatic embryos in many plant species is also facilitated by the application of ABA, which promotes the accumulation of nutrients and improves the embryo's ability to withstand desiccation. researchgate.net The positive effects of ABA on embryo maturation are often enhanced by high concentrations of sucrose (B13894), which can induce the biosynthesis of endogenous ABA. researchgate.netnih.gov

Influence on Bud Dormancy and Leaf Senescence

This compound is a key inhibitory hormone involved in the regulation of dormancy and senescence, processes that allow plants to survive adverse environmental conditions and recycle nutrients. wikipedia.orgck12.orgyoutube.com

Bud Dormancy: In perennial plants, ABA is recognized as an essential phytohormone in the regulation of bud dormancy, a state that allows vegetative buds to survive harsh conditions like winter. ck12.orgnih.gov As winter approaches, ABA is produced in terminal buds, which slows plant growth and directs leaf primordia to develop into protective scales. wikipedia.org The accumulation of ABA inhibits cell division in the vascular cambium, suspending both primary and secondary growth. wikipedia.org Endogenous ABA levels typically rise during the establishment of dormancy and decline as dormancy is released. oup.com This regulation often occurs in an antagonistic relationship with growth-promoting hormones like gibberellins. oup.com

Leaf Senescence: Leaf senescence is a programmed aging process that involves the degradation of cellular components and the remobilization of nutrients to other parts of the plant. Abscisic acid has long been considered an important driver of this process. frontiersin.orgoup.com Exogenous application of ABA can promote leaf yellowing and the expression of senescence-associated genes (SAGs). acs.orgpnas.org The hormone is thought to enhance senescence through the regulation of key transcription factors, a process mediated by reactive oxygen species (ROS) and calcium signaling. oup.com However, recent research on deciduous trees suggests that while an increase in ABA levels can augment and accelerate the rate of chlorophyll decline, it may not be essential for the initiation of the annual senescence process. oup.comnih.gov

Regulation of Organ Size

This compound, more commonly known as abscisic acid (ABA), plays a multifaceted and often inhibitory role in determining the final size of plant organs. ncert.nic.in While historically considered a general growth inhibitor, its effects are highly dependent on concentration, tissue type, and developmental stage. ncert.nic.innih.gov The final size of an organ is a product of cell proliferation (division) and cell expansion (enlargement), and ABA influences both of these fundamental processes. scispace.com

The primary mechanism by which ABA regulates organ size is through its influence on the cell cycle and cell elongation. It can retard cell enlargement, which in turn can affect the rate of cell division. scispace.com Research indicates that ABA can inhibit cell proliferation and promote the expansion of cortical cells in the root meristem. researchgate.netoup.com This dual action allows for precise control over the growth and architecture of various plant organs in response to both developmental cues and environmental signals. researchgate.netnih.gov

Regulation of Root Size

The role of Abscisic Acid in regulating root system architecture is complex, with effects varying significantly based on its concentration. encyclopedia.pub At high concentrations, ABA generally inhibits primary root growth by suppressing cell division and elongation. nih.govtandfonline.comnih.gov Conversely, low concentrations of basal ABA are often necessary to promote and maintain root growth. nih.govencyclopedia.pub

Table 1: Concentration-Dependent Effects of Abscisic Acid (ABA) on Root Growth

ABA Concentration	Effect on Root Growth	Cellular Mechanism	Plant Species Example
Low/Basal	Promotive	Maintains meristem activity and promotes lateral root growth. nih.gov	Arabidopsis encyclopedia.pub
High	Inhibitory	Reduces root meristem size, inhibits cell division, and delays cell elongation. oup.comnih.gov	Rice, Arabidopsis oup.comnih.gov

Regulation of Seed Size

Abscisic Acid generally functions as a negative regulator of seed size. nih.gov The balance between ABA and other hormones, such as gibberellins, is critical for the determination of final seed size. nih.gov Studies on Arabidopsis have shown that mutants deficient in ABA biosynthesis, such as aba2, produce seeds with increased size and mass. nih.gov This increase in size is correlated with a larger number of embryonic cells and a delay in the cellularization of the endosperm, the nutritive tissue that supports the embryo. nih.gov

The transport of ABA from maternal tissues to the embryo is a key factor in this regulatory process. nih.gov Research involving ABA importers has demonstrated that controlling the level of ABA transported into the embryo is a mechanism for determining final seed size. nih.gov When the transport of ABA into the embryo is reduced, the result is larger seeds. nih.gov

Table 2: Effect of ABA Levels on Seed Size in Arabidopsis thaliana

Genotype/Condition	Relative ABA Level	Observed Effect on Seed Size/Mass
Wild Type	Normal	Baseline seed size
ABA-deficient mutant (e.g., aba2)	Low	Increased seed size and mass. nih.gov
Double knockdown of ABA importers (abcg17 abcg18)	Low (in embryo)	Increased overall seed size. nih.gov

Regulation of Leaf and Flower Size

Evidence suggests that Abscisic Acid also plays a role in determining the size of aerial organs like leaves and flowers, typically acting as an inhibitor of growth. ABA-deficient mutants in species like tomato show stunted shoot growth, which can be rescued by the application of low concentrations of exogenous ABA, indicating that a basal level of the hormone is required for normal development. nih.govencyclopedia.pub However, elevated levels generally restrict growth. For example, ABA can inhibit stomatal development and is required for the expansion of pavement cells, thereby regulating the final size of epidermal cells. nih.gov

In flowers, ABA signaling also influences the size of reproductive organs. Research on Arabidopsis mutants with altered ABA transport has revealed changes in organ size. For instance, a knockout mutant with elevated ABA levels in the pistil exhibited abnormally long pistils, suggesting a complex, organ-specific regulatory role for ABA in flower development. nih.gov

Abscisin Ii Abscisic Acid in Plant Responses to Environmental Stresses

Abiotic Stress Tolerance Mechanisms

Abscisin II, more commonly known as abscisic acid (ABA), is a pivotal phytohormone that orchestrates a wide array of plant responses to environmental challenges. It functions as a key signaling molecule, enabling plants to adapt and survive under various abiotic stress conditions, including drought, salinity, cold, and heat. When faced with these stresses, the endogenous levels of ABA in plants significantly increase, triggering a cascade of physiological and molecular responses aimed at mitigating the adverse effects.

Drought Stress Adaptation: Osmotic Adjustment and Water Use Efficiency

ABA plays a central role in how plants cope with drought. A primary and well-documented response is the induction of stomatal closure, which reduces water loss through transpiration. This process is initiated when drought conditions trigger the synthesis and accumulation of ABA in guard cells. The increased ABA concentration activates a signal transduction pathway that leads to a decrease in guard cell turgor and subsequent closure of the stomatal pore.

Beyond stomatal regulation, ABA is crucial for osmotic adjustment, a process where plants accumulate solutes to lower their osmotic potential, thereby maintaining turgor and water uptake from drying soil. Studies have shown that ABA can induce the accumulation of compatible solutes like proline and sugars. This hormonal regulation helps plants to minimize the detrimental effects of drought by maintaining cellular hydration. Furthermore, ABA enhances water use efficiency (WUE), which is the ratio of carbon assimilated to water transpired. By controlling stomatal conductance and promoting water uptake through increased root hydraulic conductivity, ABA helps plants to optimize their water use, particularly under water-limited conditions.

Table 1: Effects of Abscisic Acid on Plant Responses to Drought Stress

Response	Mechanism	Reference
Stomatal Closure	ABA accumulation in guard cells triggers a signaling cascade leading to reduced turgor and pore closure.
Osmotic Adjustment	Induces the accumulation of compatible solutes (e.g., proline, sugars) to maintain cell turgor.
Improved Water Use Efficiency (WUE)	Regulates stomatal conductance and enhances root water uptake, optimizing the carbon gain to water loss ratio.
Root Growth Promotion	Stimulates root cell elongation and increases the root-to-shoot growth ratio, enhancing water absorption capacity.

Salinity Stress Responses

Salinity imposes both osmotic stress and ionic toxicity on plants. ABA is a key regulator in orchestrating plant responses to these dual challenges. Under salt stress, endogenous ABA levels rise, initiating a series of adaptive mechanisms. One of the primary responses is the ABA-mediated regulation of ion homeostasis. ABA helps to maintain a low cytoplasmic concentration of toxic sodium (Na+) ions by modulating the activity of ion transporters. For instance, it upregulates the expression of vacuolar Na+/H+ exchangers, which sequester Na+ into the vacuole, away from the cytoplasm.

Furthermore, ABA plays a role in the Salt Overly Sensitive (SOS) pathway, a critical signaling cascade for Na+ extrusion from root cells. By influencing calcium signaling, ABA helps to activate the SOS pathway, leading to the export of Na+ out of the roots. ABA also contributes to reducing the transport of Na+ from the roots to the shoots by promoting the deposition of suberin in the root endodermis, which acts as a barrier to apoplastic Na+ movement. Concurrently, ABA promotes the uptake of essential potassium (K+) ions by activating specific potassium import channels. Similar to its role in drought, ABA-induced stomatal closure also helps to conserve water under the osmotic stress component of salinity.

Cold and Freezing Tolerance

ABA is instrumental in the process of cold acclimation, where plants increase their tolerance to freezing temperatures after exposure to low, non-freezing conditions. During cold hardening, the endogenous content of ABA often increases, although this response can vary between species and even cultivars. This increase in ABA is believed to mediate many of the physiological and genetic changes that lead to enhanced freezing tolerance.

ABA signaling pathways contribute to the accumulation of cryoprotectants, such as soluble sugars and proline, which help to stabilize membranes and proteins against freezing-induced dehydration. The hormone also regulates the expression of a suite of cold-responsive (COR) genes. Many of these genes encode proteins with cryoprotective functions, including late embryogenesis abundant (LEA) proteins, which are thought to protect cellular structures from damage caused by ice crystal formation and dehydration. Research has shown that ABA can, to some extent, substitute for the low-temperature stimulus in inducing freezing tolerance, highlighting its central role in this adaptive process. Furthermore, ABA can influence the composition of membrane lipids, contributing to the maintenance of membrane fluidity at low temperatures.

Heat Stress Acclimation

Exposure to high temperatures triggers a rapid and transient increase in endogenous ABA levels in plants. This hormonal surge is a critical component of thermotolerance, the ability of plants to withstand heat stress. ABA mediates heat tolerance through several interconnected mechanisms. It is involved in reducing oxidative damage, a common consequence of heat stress, by enhancing the plant's antioxidant capacity. This is achieved in part through the ABA-induced production of reactive oxygen species (ROS), which act as signaling molecules to upregulate antioxidant enzymes.

ABA also plays a significant role in the induction of heat shock proteins (HSPs). HSPs function as molecular chaperones, protecting proteins from denaturation and helping to refold damaged proteins, thereby maintaining cellular function during heat stress. Additionally, ABA can influence carbohydrate metabolism, accelerating the transport and metabolism of sugars like sucrose (B13894) to provide the necessary energy for heat resistance mechanisms. While ABA-induced stomatal closure is beneficial for conserving water, it can lead to higher leaf temperatures under heat stress. Therefore, the protective effects of ABA during heat stress are primarily attributed to its influence on antioxidant systems, HSPs, and sugar metabolism rather than direct leaf cooling.

Table 2: Role of Abscisic Acid in Plant Heat Stress Acclimation

Mechanism

Biotic Stress Responses and Plant Defense

This compound, more commonly known as abscisic acid (ABA), is a central regulator of plant responses to not only abiotic but also a wide array of biotic stresses, including attacks from pathogens and herbivores. frontiersin.org While historically viewed as a stress hormone primarily involved in processes like dormancy and water regulation, extensive research has revealed its complex and often pivotal role in modulating plant immunity. nih.gov The influence of this compound on plant defense is multifaceted, capable of both enhancing resistance and promoting susceptibility depending on the specific plant-pathogen or plant-herbivore interaction, the pathogen's lifestyle, and the timing of the hormonal response. frontiersin.orgresearchgate.net

This compound in Pathogen Defense and Disease Resistance

The role of this compound in plant-pathogen interactions is nuanced, with evidence supporting both positive and negative regulatory functions in disease resistance. researchgate.netuu.nl This duality means that ABA can either strengthen a plant's defenses or render it more vulnerable to infection. frontiersin.org

A primary mechanism by which this compound contributes positively to defense is by reinforcing physical barriers against pathogen invasion. It has been shown to promote the deposition of callose at the site of attempted infection. uu.nl This rapid strengthening of the cell wall can physically block the ingress of fungal and bacterial pathogens. frontiersin.org For instance, research has demonstrated that ABA treatment can mimic the effects of β-aminobutyric acid (BABA), a known priming agent, to induce callose-dependent resistance against necrotrophic fungi. researchgate.net

Conversely, this compound is frequently identified as a negative regulator of disease resistance, particularly against biotrophic pathogens that rely on living host tissue. uu.nlnih.gov This suppressive effect is largely attributed to its antagonistic interactions with key defense hormone pathways, primarily the salicylic (B10762653) acid (SA) pathway. frontiersin.orgplos.org Elevated levels of this compound can suppress SA-mediated defense responses, which are crucial for resistance against biotrophic and hemibiotrophic pathogens like Pseudomonas syringae and some fungal species. nih.govplos.org In rice, for example, this compound compromises resistance to fungal blast disease and bacterial blight by inhibiting effective SA-dependent defense mechanisms. plos.org This antagonism allows pathogens to sometimes hijack the plant's ABA signaling pathway to their own advantage, promoting host susceptibility. mdpi.com

The outcome of ABA's involvement often depends on the pathogen's strategy. It generally enhances resistance to necrotrophic pathogens (which feed on dead tissue) through mechanisms like callose deposition, but increases susceptibility to biotrophic pathogens by suppressing SA-dependent defenses. uu.nl

Table 1: Dual Role of this compound in Plant Defense Against Pathogens

Pathogen Type	This compound Effect on Resistance	Primary Mechanism of Action	Key Research Findings
Biotrophic Pathogens (e.g., Pseudomonas syringae, Magnaporthe grisea)	Generally Negative (Increases Susceptibility)	Antagonism with the salicylic acid (SA) pathway, suppressing SA-mediated defenses. nih.govplos.org	ABA accumulation can inhibit the expression of defense-related genes regulated by SA, compromising resistance. plos.org Pathogen effectors can promote ABA biosynthesis to suppress host immunity. mdpi.com
Necrotrophic Pathogens (e.g., Botrytis cinerea, Alternaria brassicicola)	Generally Positive (Increases Resistance)	Potentiation of callose deposition at the cell wall, creating a physical barrier. researchgate.netuu.nl	ABA treatment can induce resistance to necrotrophs, an effect that is compromised in mutants unable to produce callose. researchgate.net
Viruses (e.g., Bamboo mosaic virus)	Positive (Increases Resistance)	Induces callose deposition at plasmodesmata to limit viral movement; interacts with the antiviral silencing (sRNA) pathway. frontiersin.org	ABA has been shown to interfere with the accumulation and cell-to-cell movement of several plant viruses. frontiersin.org

Interaction with PAMP-Triggered Immunity

PAMP-Triggered Immunity (PTI) represents the first line of inducible plant defense, activated upon recognition of conserved Pathogen-Associated Molecular Patterns (PAMPs), such as the bacterial flagellin (B1172586) fragment flg22. d-nb.info this compound signaling is intricately linked with PTI, acting as a critical modulator of these early immune responses. nih.gov

One of the most significant contributions of this compound to PTI is the regulation of stomatal closure. Stomata are natural pores on the leaf surface that can serve as passive entry points for bacteria. mdpi.com The perception of PAMPs by plant receptors triggers a signaling cascade that leads to rapid ABA synthesis and stomatal closure, effectively barring the microbial invaders. nih.govmdpi.com This response is a crucial pre-invasive defense mechanism.

However, the interaction is complex, as ABA can also act to suppress aspects of PTI signaling downstream of PAMP recognition. Research has shown that while PAMPs like flg22 trigger the activation of Mitogen-Activated Protein Kinases (MAPKs) such as MPK3 and MPK6, which are vital for mounting a defense response, exogenous ABA application can inhibit this activation. mpg.de This suggests that while ABA is necessary for the initial stomatal defense, sustained high levels of ABA may dampen further immune signaling.

Successful pathogens have evolved effector proteins that can manipulate the host's this compound pathway to undermine PTI. For instance, effectors from Pseudomonas syringae can activate ABA biosynthesis and signaling, which in turn suppresses downstream defense responses, including those mediated by salicylic acid. nih.govmdpi.com This manipulation effectively turns a host defense component into a tool for promoting virulence.

Table 2: Key Components in the Interaction between this compound and PAMP-Triggered Immunity (PTI)

Component	Role in PTI	Interaction with this compound	Outcome
Stomata	Physical barrier; closure is a key PTI response.	ABA is a key signaling molecule that induces stomatal closure upon PAMP perception. nih.govmdpi.com	Prevents bacterial entry into the leaf apoplast.
PAMP Receptors (e.g., FLS2)	Recognizes PAMPs (e.g., flg22) to initiate PTI signaling.	PAMP recognition leads to increased ABA biosynthesis and signaling. mdpi.com	Activation of ABA-dependent stomatal closure and other defenses.
MAP Kinases (e.g., MPK3, MPK6)	Transduce signals downstream of PAMP recognition to activate defense gene expression.	ABA signaling can suppress the PAMP-induced activation (phosphorylation) of MPK3 and MPK6. mpg.de	Negative regulation of PTI signaling, potentially preventing an overactive immune response or being exploited by pathogens.
Pathogen Effectors (e.g., from P. syringae)	Suppress host immunity to promote infection.	Some effectors target and activate the ABA signaling pathway. nih.govmdpi.com	Dampens PTI and SA-mediated defenses, leading to increased host susceptibility.

Role in Insect Herbivory Defense

Beyond pathogens, this compound also plays a significant role in mediating plant defenses against insect herbivores. The plant's response to herbivory involves a complex interplay of signaling pathways, and ABA has emerged as a crucial regulator that helps fine-tune these defenses. biorxiv.org

In response to root herbivory, such as feeding by the larvae of the beetle Diabrotica virgifera on maize roots, plants exhibit a systemic response that increases resistance in the leaves to chewing herbivores like Spodoptera littoralis. nih.gov This systemic resistance is not primarily driven by the canonical jasmonic acid (JA) pathway, but is instead linked to root damage-induced water loss in the leaves, which triggers a significant accumulation of this compound. nih.gov While ABA induction itself contributes to the activation of some leaf defenses, the critical factor for enhanced resistance appears to be the hydraulic changes in the leaves, which reduce leaf quality for the herbivore. nih.gov

This compound is also essential for modulating JA-dependent defenses, which are central to resistance against chewing herbivores. biorxiv.org The JA pathway is often described as having two antagonistic branches: a MYC-regulated branch and an ERF-regulated branch. Feeding by herbivores like Pieris rapae caterpillars stimulates the production of both JA and ABA. biorxiv.org This concurrent increase in ABA is required to fully activate the MYC-branch, which leads to the production of effective anti-herbivore defenses. biorxiv.org Therefore, this compound acts as a critical signal that helps rewire the JA response to be specifically tailored against herbivore attack.

Table 3: Role of this compound in Plant Defense Against Insect Herbivory

Type of Herbivory	Plant Response	Role of this compound	Interaction with Other Hormones
Root Herbivory (e.g., Diabrotica virgifera)	Systemic resistance in leaves against chewing herbivores.	Feeding damage induces water stress and ABA accumulation in leaves, which contributes to defense activation. nih.gov	Response is largely independent of jasmonic acid (JA) but dependent on ABA and hydraulic signals. nih.gov
Leaf Herbivory (e.g., Pieris rapae)	Induction of chemical defenses.	Essential for the full activation of JA-mediated defenses against chewing insects. biorxiv.org	Acts synergistically with JA to activate the MYC-branch of the JA pathway, enhancing the anti-herbivore response. biorxiv.org

Integration of Stress Signals via this compound

Plants in their natural environment are often subjected to multiple stress factors simultaneously, such as drought and pathogen attack. This compound functions as a crucial hub for integrating the signals from these diverse abiotic and biotic stresses to orchestrate a coordinated and appropriate response. mdpi.comresearchgate.net Its signaling pathway is deeply intertwined with other hormone networks, most notably those of salicylic acid (SA), jasmonic acid (JA), and ethylene (B1197577) (ET). uu.nlnih.gov

The integration often occurs through crosstalk, which can be synergistic or antagonistic. The most well-documented interaction is the mutual antagonism between this compound and salicylic acid. frontiersin.orgplos.org High levels of ABA, often induced by abiotic stress like drought, generally suppress SA-mediated defenses. nih.govmdpi.com This presents a dilemma for the plant under combined drought and biotrophic pathogen stress, as the response to one stressor (ABA-induced stomatal closure) can compromise resistance to the other (SA-dependent immunity).

The relationship between this compound and the JA/ET pathways is more complex. While ABA can antagonize JA/ET-regulated defense genes in some contexts uu.nl, it is also shown to be essential for activating specific branches of the JA pathway during insect herbivory. biorxiv.org This context-dependent interaction allows the plant to fine-tune its defenses. For example, some pathogens exploit the ABA-JA antagonism to promote disease. mpg.de

This compound also integrates stress signals by interacting with second messengers like calcium ions (Ca²⁺) and reactive oxygen species (ROS). nih.gov Both abiotic and biotic stresses can trigger changes in cellular ABA levels and fluxes in Ca²⁺ and ROS, which then act downstream to regulate responses like stomatal closure and defense gene activation. mdpi.comnih.gov This positions the this compound signaling cascade as a central processing unit that translates diverse environmental inputs into a unified physiological response, balancing growth with defense and survival. frontiersin.orgresearchgate.net

Interactions and Cross Talk of Abscisin Ii Abscisic Acid with Other Phytohormones and Signaling Molecules

Abscisin II-Auxin Interactions

The interplay between this compound (ABA) and auxin is complex, often exhibiting antagonistic but sometimes synergistic or additive effects depending on the developmental context and environmental conditions. frontiersin.orgmdpi.com This interaction is crucial for regulating processes like seed germination, root growth, and stomatal movement. frontiersin.orgmdpi.com

In seed germination, both ABA and auxin can act as inhibitors. frontiersin.org Auxin can enhance the ABA response, and both endogenous and externally applied indoleacetic acid (IAA), a primary auxin, have been shown to inhibit seed germination, suggesting a cooperative role in maintaining dormancy. frontiersin.org

Regarding root development, ABA's effect is often mediated by auxin. High concentrations of ABA inhibit primary root elongation by affecting both cell division in the root meristem and cell elongation. frontiersin.orgoup.com This inhibition is linked to ABA's ability to modulate auxin accumulation and distribution in the root tip. frontiersin.orgoup.com For instance, ABA can increase the basipetal transport of auxin by upregulating the expression of auxin transporters like AUX1 and PIN2. frontiersin.org Conversely, some studies indicate that at low concentrations, ABA can stimulate primary root elongation, an effect that is also dependent on auxin. oup.com

The interaction is also evident at the molecular level. ABA can induce the expression of Auxin Response Factor 2 (ARF2). Mutants lacking ARF2 show increased sensitivity to ABA, resulting in more significant reductions in root length and cell division upon ABA application. frontiersin.org This indicates that the auxin response pathway is a key component through which ABA exerts its effects on plant growth and development. frontiersin.orgfrontiersin.org

Interactive Process	Effect of Interaction	Key Molecular Players
Seed Germination	Synergistic inhibition	-
Primary Root Growth	Primarily antagonistic; ABA inhibits growth via auxin modulation	AUX1, PIN2, ARF2
Stomatal Regulation	Auxin can inhibit ABA-induced stomatal closure	-

This compound-Gibberellin Cross-Talk

The relationship between this compound (ABA) and gibberellins (B7789140) (GA) is predominantly antagonistic and is a classic example of hormonal balance controlling key developmental transitions in plants. nih.govfrontiersin.orgarccjournals.com This antagonism is most evident in the regulation of seed dormancy and germination. elifesciences.org

ABA is a potent inhibitor of seed germination, promoting and maintaining dormancy, whereas GA promotes the breaking of dormancy and stimulates germination and subsequent seedling growth. frontiersin.orgelifesciences.org The balance between the levels of these two hormones is critical; high ABA and low GA levels favor dormancy, especially under unfavorable environmental conditions. mdpi.com Conversely, a shift towards higher GA and lower ABA levels triggers germination. elifesciences.org This balance is dynamically regulated by both internal developmental cues and external environmental signals like light and temperature. nih.govnih.gov

The molecular basis of this antagonism involves mutual inhibition of each other's biosynthesis and signaling pathways. elifesciences.org For example, ABA can stimulate the expression of genes encoding GA-inactivating enzymes (e.g., GA2ox), while GA can promote the expression of genes for ABA catabolism (e.g., CYP707A). nih.gov In their signaling pathways, DELLA proteins, which are key repressors of GA signaling, can interact with components of the ABA signaling pathway. nih.gov For instance, the DELLA protein RGL2 can enhance the expression of ABI5, a key transcription factor in ABA signaling that inhibits germination. nih.gov GA promotes the degradation of DELLA proteins, thereby relieving the inhibition on germination and also reducing the ABA response. nih.gov This interplay forms a bistable switch, ensuring a decisive transition between dormant and germinative states. elifesciences.org

Interactive Process	Nature of Interaction	Key Molecular Components
Seed Dormancy & Germination	Antagonistic	ABA promotes dormancy; GA promotes germination.
Seedling Growth	Antagonistic	GA promotes growth; ABA inhibits growth.
Flowering Time	Antagonistic	-
Stress Responses	Antagonistic	ABA promotes stress tolerance; GA often suppresses it. frontiersin.org

This compound-Cytokinin Crosstalk

This compound (ABA) and cytokinins (CK) engage in a complex crosstalk that is often antagonistic, influencing various aspects of plant development and stress responses, including stomatal regulation and drought tolerance. frontiersin.orgbiologists.commdpi.com

One of the well-documented interactions is their opposing roles in stomatal movement. ABA is a primary inducer of stomatal closure, a crucial response to water deficit. researchgate.net Cytokinins, on the other hand, can antagonize this effect, promoting stomatal opening or inhibiting ABA-induced closure. mdpi.comoup.comfrontiersin.org This antagonistic relationship suggests that the ratio of ABA to cytokinin can be a determining factor in stomatal behavior. mdpi.com The mechanism for this interaction can be indirect; for example, cytokinins can enhance ethylene (B1197577) production, and ethylene, in turn, inhibits ABA-induced stomatal closure. oup.comnih.gov

In response to abiotic stress, particularly drought, their interaction is also significant. Mutants with reduced cytokinin perception or levels often exhibit increased tolerance to drought and salinity, a process known to be heavily mediated by ABA. biologists.com This suggests that cytokinins can render plants more sensitive to stress, in part by counteracting the protective effects of ABA.

At the molecular level, ABA has been shown to influence cytokinin levels by regulating the expression of cytokinin oxidase (CKX) genes, which encode enzymes responsible for cytokinin degradation. frontiersin.orgbiologists.com Specifically, ABA can downregulate the expression of several CKX genes, which would lead to an increase in cytokinin levels, indicating a more complex feedback loop than simple antagonism. biologists.com Conversely, some cytokinin signaling mutants show altered expression of ABA-responsive genes. biologists.com

Interactive Process	Nature of Interaction	Research Findings
Stomatal Regulation	Antagonistic	CKs inhibit ABA-induced stomatal closure. researchgate.netoup.com
Drought/Salinity Stress	Antagonistic	CK receptor mutants show increased drought tolerance, a process involving ABA. biologists.com
Bud Outgrowth	Antagonistic	ABA can inhibit the promotive effect of CKs on bud outgrowth. frontiersin.org
Gene Expression	Complex	ABA downregulates some CKX genes involved in CK degradation. frontiersin.orgbiologists.com

This compound-Ethylene Interactions

The interaction between this compound (ABA) and ethylene is multifaceted, displaying synergistic, antagonistic, or parallel actions depending on the physiological process and developmental stage. nih.govnih.gov This crosstalk is particularly important in fruit ripening, seed germination, and stomatal control.

In fruit ripening, both ABA and ethylene are key regulators. In climacteric fruits like tomatoes, ABA can promote ethylene biosynthesis by upregulating the expression of genes encoding key ethylene synthesis enzymes, such as ACC synthase (ACS) and ACC oxidase (ACO). nih.govfrontiersin.orgresearchgate.net Exogenous application of ABA can advance ripening, while inhibitors of ABA synthesis can delay it by reducing ethylene production. nih.gov However, the relationship can also be antagonistic, with ABA sometimes negatively regulating ethylene synthesis until a certain developmental threshold is reached. nih.gov In non-climacteric fruits, where ripening is primarily ABA-dependent, ethylene can still play a role by interacting with ABA signaling. frontiersin.orgnih.gov

In stomatal regulation, ABA and ethylene often act antagonistically. While ABA is a potent inducer of stomatal closure, ethylene can block the ABA signaling pathway, leading to a slower stomatal closure response or even promoting stomatal opening. frontiersin.orgnih.gov This interaction is crucial for fine-tuning the plant's response to various environmental stresses where both hormones may be produced.

During seed germination, ABA and ethylene also exhibit antagonistic effects. ABA inhibits germination, while ethylene can promote it, partly by counteracting the effects of ABA. mdpi.com At the molecular level, ABA can inhibit the expression of ethylene biosynthesis genes, such as ACS5, through the action of transcription factors like HY5, which serves as a molecular link between the two pathways. frontiersin.org

Interactive Process	Nature of Interaction	Key Molecular Regulators
Fruit Ripening (Climacteric)	Synergistic/Coordinated	ABA promotes ethylene biosynthesis. nih.govresearchgate.net
Fruit Ripening (Non-climacteric)	Interplay	Ethylene can influence ABA-regulated ripening. frontiersin.orgnih.gov
Stomatal Closure	Antagonistic	Ethylene can inhibit ABA-induced closure. frontiersin.orgnih.gov
Seed Germination	Antagonistic	Ethylene promotes germination, counteracting ABA. mdpi.com
Gene Expression	Complex	ABA can inhibit ethylene biosynthesis gene ACS5 via HY5. frontiersin.org

This compound-Jasmonic Acid Cross-Regulation

This compound (ABA) and Jasmonic Acid (JA) are both crucial signaling molecules in plant responses to biotic and abiotic stresses, and their pathways are intricately co-regulated. frontiersin.orgmdpi.com Their interaction can be synergistic or antagonistic, depending on the specific stress and developmental context.

In response to certain stresses, ABA and JA can act synergistically. For instance, in conferring cold tolerance in tomato, JA appears to act downstream of ABA to activate the expression of cold-responsive genes. mdpi.com In some cases of drought stress, JA may act upstream of ABA, promoting ABA biosynthesis to initiate a tolerance response. mdpi.com

However, in the context of plant defense against pathogens and herbivores, the interaction is often antagonistic. Exogenous application of ABA can suppress the JA-induced transcription of defense genes. frontiersin.orgnih.gov This antagonism is critical for prioritizing stress responses; for example, ABA signaling, which is central to abiotic stress tolerance, can dampen JA-mediated defense against certain pathogens. nih.govfrontiersin.org

The molecular basis for this cross-regulation involves key components of their respective signaling pathways. The transcription factor MYC2 is a central regulator in JA signaling, and it also functions as a positive regulator in ABA signaling, making it a key node of interaction. nih.gov Furthermore, ABA receptors of the PYL family have been shown to interact with JAZ proteins, which are repressors in the JA signaling pathway. frontiersin.orgpnas.org This interaction can modulate the activity of MYC2, thereby coordinating the balance between plant growth and defense responses. frontiersin.org

Interactive Process	Nature of Interaction	Key Molecular Components
Plant Defense	Often Antagonistic	ABA can suppress JA-responsive defense genes. frontiersin.orgnih.gov
Abiotic Stress (Cold/Drought)	Synergistic/Context-Dependent	JA can act downstream of ABA in cold response; JA can act upstream of ABA in drought. mdpi.commdpi.com
Seed Germination	Cooperative Inhibition	ABA and JA can cooperatively inhibit seed germination. mdpi.comoup.com
Signaling Pathway Crosstalk	Integration	PYL receptors (ABA) can interact with JAZ proteins (JA) and MYC2 transcription factor. frontiersin.orgpnas.org

This compound-Salicylic Acid Pathways

The interaction between this compound (ABA) and Salicylic (B10762653) Acid (SA) is a critical component of the plant's ability to balance its responses to abiotic and biotic stresses. pnas.org Generally, these two pathways are mutually antagonistic, reflecting the trade-off between growth and defense. frontiersin.org

ABA is a primary hormone for mediating tolerance to abiotic stresses like drought and salinity, while SA is a key regulator of defense against biotrophic and hemibiotrophic pathogens. mdpi.compnas.org The antagonistic relationship means that activation of the ABA pathway often leads to suppression of SA-mediated immunity, and vice versa. pnas.org For example, during drought stress, the accumulation of ABA can make a plant more susceptible to certain pathogens by suppressing SA signaling. pnas.org

At the molecular level, ABA can inhibit the biosynthesis of SA by suppressing the expression of the SA synthesis gene ISOCHORISMATE SYNTHASE 1 (ICS1), also known as SA INDUCTION DEFICIENT 2 (SID2). pnas.org ABA can also trigger the degradation of NONEXPRESSOR OF PR GENES 1 (NPR1), a master regulator of SA-dependent defense responses. pnas.org

However, this antagonism is not absolute. Under certain conditions, a synergistic or positive relationship has been observed. For instance, the application of SA has been shown to increase endogenous ABA levels in plants under stress, thereby enhancing abiotic stress tolerance. frontiersin.orgmdpi.com This effect is attributed to SA enhancing the expression of ABA biosynthesis genes like 9-cis-epoxycarotenoid dioxygenase (NCED). mdpi.com This highlights the context-dependent nature of the ABA-SA crosstalk.

Interactive Process	Nature of Interaction	Research Findings
Biotic vs. Abiotic Stress	Primarily Antagonistic	ABA (abiotic stress) suppresses SA-mediated immunity (biotic stress). frontiersin.orgpnas.org
Gene Expression	Antagonistic	ABA suppresses the SA biosynthesis gene ICS1/SID2. pnas.org
Protein Regulation	Antagonistic	ABA promotes the degradation of NPR1, a key SA signaling component. pnas.org
Stress Tolerance Enhancement	Synergistic (Context-Dependent)	SA treatment can increase ABA levels, improving tolerance to salinity and cold. mdpi.com

Integration into Complex Hormonal Networks

This compound (ABA) does not operate in a linear pathway but is a central hub in a complex and highly interconnected hormonal network. The pairwise interactions described above with auxin, gibberellins, cytokinins, ethylene, jasmonic acid, and salicylic acid are all integrated to produce a coordinated and appropriate response to a multitude of internal and external cues. frontiersin.orgresearchgate.net

This network allows plants to fine-tune and prioritize their responses. For example, under combined drought and pathogen attack, the crosstalk between ABA, SA, and JA determines the outcome of the plant's defense and survival strategy. frontiersin.orgfrontiersin.org The balance between ABA and GA is not only crucial for germination but also integrates environmental signals like light and temperature to modulate this process. nih.gov Similarly, the interplay between ABA, auxin, and cytokinins regulates fundamental aspects of plant architecture, such as root growth and shoot branching. frontiersin.orgmdpi.com

Transcription factors often act as key nodes where signals from different hormonal pathways converge. For example, ABI4 and ABI5, key transcription factors in ABA signaling, are also involved in the crosstalk with ethylene, GA, and JA pathways. nih.govnih.gov The HY5 transcription factor serves as a link between ABA, ethylene, and light signaling. frontiersin.org This integration at the level of transcriptional regulation allows for a combinatorial control of gene expression, providing the plant with a highly versatile system to adapt to its ever-changing environment. frontiersin.orgresearchgate.net

The complexity of these interactions underscores that the physiological output of ABA signaling can only be understood by considering its position within the broader hormonal network. Future research will continue to unravel the intricate molecular mechanisms that govern these complex signaling networks and how they contribute to plant fitness and survival. frontiersin.org

Interactions with Polyamines, Sphingolipids, and Other Signaling Metabolites

The signaling network of this compound, also known as Abscisic Acid (ABA), is not an isolated pathway. It engages in intricate and significant cross-talk with a variety of other signaling molecules, including polyamines, sphingolipids, and other metabolites. These interactions are crucial for orchestrating a plant's response to developmental cues and environmental stresses, creating a complex regulatory web that fine-tunes physiological processes.

Interactions with Polyamines

Polyamines (PAs), such as putrescine (Put), spermidine (B129725) (Spd), and spermine (B22157) (Spm), are small, positively charged aliphatic amines that are essential for plant growth, development, and stress responses. nih.gov The interplay between ABA and polyamine metabolic and signaling pathways is a critical component of plant adaptation to abiotic stress. mpg.de

Research indicates that polyamine biosynthesis and accumulation are often linked to ABA signaling, particularly under conditions of drought and osmotic stress. nih.govnih.gov In Arabidopsis, the upregulation of polyamine biosynthesis genes like ADC2, SPDS1, and SPMS in response to drought is dependent on ABA. nih.gov Conversely, elevated levels of certain polyamines can influence ABA biosynthesis and accumulation. For instance, transgenic Arabidopsis plants overexpressing S-ADENOSYLMETHIONINE DECARBOXYLASE 1 (SAMDC1) exhibit increased spermine levels and enhanced tolerance to various abiotic stresses. mpg.de These plants also show higher levels of ABA, which is attributed to the induction of NINE-CIS-EPOXYCAROTENOID DIOXYGENASE 3 (NCED3), a gene encoding a key enzyme in the ABA biosynthesis pathway. mpg.denih.gov

Studies in wheat have shown that exogenous ABA treatment can mimic the effects of osmotic stress on polyamine content, leading to an increase in putrescine and a decrease in spermidine levels. nih.gov This suggests that ABA plays a role in the coordinated regulation of the proline and polyamine biosynthetic pathways, which are linked by a common precursor. nih.gov The connection between polyamine metabolism and ABA signaling appears to facilitate the controlled regulation and maintenance of both polyamine and proline levels under osmotic stress conditions in wheat. nih.gov

The catabolism of polyamines by copper amine oxidases (CuAOs) and polyamine oxidases (PAOs) is another point of interaction, as it produces hydrogen peroxide (H₂O₂). mpg.demdpi.com H₂O₂ is a well-known secondary messenger in ABA signaling that is involved in processes such as ABA-induced stomatal closure. mpg.demdpi.com This highlights a mechanism where ABA can modulate H₂O₂ production via its influence on polyamine breakdown, thereby integrating these signaling pathways. mdpi.com

Table 1: Effects of Abscisic Acid and Osmotic Stress on Polyamine and Proline Metabolism in Wheat Leaves This table summarizes findings on how ABA and polyethylene (B3416737) glycol (PEG)-induced osmotic stress treatments alter the levels of key metabolites and the expression of related genes in wheat leaves, based on research by Pál et al. (2018). nih.gov

Treatment	Effect on Putrescine (Put) Content	Effect on Spermidine (Spd) Content	Effect on Proline Content	Effect on Polyamine Cycle Gene Expression
Abscisic Acid (ABA) Pre-treatment	Increased	Decreased	Highest Accumulation Observed	Induced
Osmotic Stress (PEG)	Increased	Decreased	Increased (but less than ABA)	Induced

Interactions with Sphingolipids

Sphingolipids are a class of lipids that serve as both structural components of cell membranes and as critical signaling molecules. The cross-talk between ABA and sphingolipid signaling is particularly evident in the regulation of guard cell turgor and stomatal aperture. nih.govfrontiersin.org

Key signaling molecules in this pathway are long-chain bases (LCBs) and their phosphorylated derivatives, long-chain base-1-phosphates (LCBPs), such as phytosphingosine-1-phosphate (phyto-S1P). nih.govfrontiersin.org ABA treatment has been shown to increase the activity of sphingosine (B13886) kinase (SPHK), the enzyme responsible for phosphorylating LCBs to produce LCBPs. nih.govfrontiersin.org Application of phyto-S1P can induce stomatal closure, mimicking the effect of ABA. frontiersin.org

A complex and interdependent signaling cascade involving both sphingolipids and phospholipids (B1166683) has been uncovered. nih.govosti.gov Research has demonstrated a positive feedback loop between phospholipase D (PLD) and sphingosine kinase (SPHK) in the ABA signaling pathway. nih.gov ABA activates SPHK, leading to the production of phyto-S1P. nih.gov Phyto-S1P then activates PLDα1, an enzyme that produces another lipid messenger, phosphatidic acid (PA). nih.govfrontiersin.org PA, in turn, can bind to and further stimulate SPHK activity, thus amplifying the signaling cascade. nih.govfrontiersin.org

Genetic studies using knockout mutants have been instrumental in dissecting this pathway. Experiments have revealed that phyto-S1P fails to induce stomatal closure in pldα1 mutants, suggesting that PLDα1 is required downstream of phyto-S1P. frontiersin.orgnih.gov Conversely, PA is able to promote stomatal closure in both sphk and pldα1 mutants. nih.gov These findings support a model where SPHK and phyto-S1P act upstream of PLDα1 and PA in ABA-mediated stomatal closure. nih.govfrontiersin.orgnih.gov Furthermore, heterotrimeric G-proteins have been identified as downstream components in the S1P signaling pathway that mediates ABA's effects on stomatal function. nih.govfrontiersin.org

Table 2: Key Components in the ABA-Sphingolipid-Phospholipid Signaling Cascade This table outlines the roles of the primary molecules involved in the cross-talk between Abscisic Acid, sphingolipid, and phospholipid signaling pathways in guard cells.

Component	Type	Role in ABA Signaling	Reference
Abscisic Acid (ABA)	Phytohormone	Initiates the signaling cascade in response to stress.	nih.govnih.gov
Sphingosine Kinase (SPHK)	Enzyme	Activated by ABA; phosphorylates LCBs to produce phyto-S1P. Also stimulated by PA.	nih.govnih.govfrontiersin.org
Phytosphingosine-1-Phosphate (phyto-S1P)	Sphingolipid Messenger	Produced by SPHK; acts upstream of PLDα1 to induce stomatal closure.	frontiersin.orgosti.govnih.gov
Phospholipase Dα1 (PLDα1)	Enzyme	Activated by phyto-S1P; produces the lipid messenger phosphatidic acid (PA).	nih.govfrontiersin.orgnih.gov
Phosphatidic Acid (PA)	Phospholipid Messenger	Produced by PLDα1; promotes stomatal closure and can form a positive feedback loop by activating SPHK.	nih.govfrontiersin.orgosti.gov
Heterotrimeric G-protein (GPA1)	Signaling Protein	Acts as a downstream element in the S1P signaling pathway.	nih.govfrontiersin.org

Interactions with Other Signaling Metabolites

The signaling network of ABA extends to other crucial metabolites, creating a highly integrated system.

Phosphatidic Acid (PA): As mentioned, PA is a central lipid messenger that not only functions in its own right but also serves as a critical link between ABA and sphingolipid signaling. nih.gov Produced by PLDα1, PA is a key player in ABA-induced stomatal closure and directly promotes the activity of SPHK, highlighting its role in signal amplification. nih.govfrontiersin.org

Reactive Oxygen Species (ROS): ABA is known to induce the production of ROS, such as hydrogen peroxide (H₂O₂), which function as secondary messengers in ABA signal transduction, particularly in guard cells. frontiersin.org This intersects with polyamine metabolism, as the enzymatic breakdown of polyamines is also a source of H₂O₂. mpg.de This convergence suggests that ABA can regulate ROS levels through multiple avenues to control downstream responses.

Nitric Oxide (NO): There is evidence of interaction between ABA and nitric oxide in regulating physiological processes like stomatal movement and seed germination. nih.gov

Proline: This amino acid is a well-known osmoprotectant that accumulates under stress. Its metabolism is coordinately regulated with polyamine pathways in an ABA-dependent manner during osmotic stress, indicating a shared regulatory network for managing stress adaptation. nih.gov

Jasmonates (JAs): Crosstalk between the ABA and jasmonate signaling pathways has been detected in the regulation of secondary metabolism and defense responses. pnas.org This interaction can be both synergistic and antagonistic, depending on the specific physiological context and the plant's response to pathogens or insects. pnas.orgfrontiersin.org

This web of interactions underscores that the physiological effects of this compound are not the result of a linear pathway but rather emerge from a dynamic and complex network of cross-regulating signals. The interplay with polyamines, sphingolipids, and other signaling metabolites allows the plant to integrate diverse internal and external signals for a nuanced and appropriate response to changing conditions.

Advanced Methodologies for Abscisin Ii Abscisic Acid Research

Analytical Techniques for Quantification and Localization

Accurate determination of ABA levels is fundamental to understanding its function. Various analytical methods have been developed, each with distinct advantages in sensitivity, selectivity, and throughput. These techniques range from chromatography-mass spectrometry platforms to immunoassays and spectrophotometric measurements.

Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography-mass spectrometry (GC-MS) is a highly accurate and sensitive method for the quantification of low-molecular-weight compounds like Abscisin II. nih.govspringernature.com This technique separates compounds based on their volatility and interaction with a stationary phase, followed by detection and identification based on their mass-to-charge ratio. The typical workflow involves four main stages: extraction of the hormone from the plant tissue, fractionation to simplify the mixture, derivatization to increase volatility, and finally, detection by the MS instrument. nih.govspringernature.comresearchgate.net

Derivatization is a critical step for ABA analysis by GC-MS, as the native molecule is not sufficiently volatile. A common agent used for this purpose is (trimethylsilyl)-diazomethane. nih.govspringernature.com The use of tandem mass spectrometry (GC-MS/MS) further enhances the sensitivity and selectivity of the analysis, making it suitable for quantifying ABA in small samples, such as those from Arabidopsis thaliana seedlings used in studies of abiotic stress. nih.govspringernature.com

Table 1: Typical Workflow for ABA Analysis using GC-MS

Step	Purpose	Common Reagents/Methods
Extraction	Isolate ABA and related compounds from the plant matrix.	Methanol-based or acetone-based solvent systems.
Fractionation	Partially purify the extract to remove interfering substances.	Solid-Phase Extraction (SPE), High-Performance Liquid Chromatography (HPLC).
Derivatization	Increase the volatility of ABA for gas-phase analysis.	(trimethylsilyl)-diazomethane, Diazomethane. nih.gov

| Detection | Separate, identify, and quantify the derivatized ABA. | Gas Chromatograph coupled to a Mass Spectrometer (often tandem MS). nih.gov |

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become an ideal and widely used method for analyzing endogenous plant hormones, including this compound. creative-proteomics.comjst.go.jp A key advantage of LC-MS is its ability to analyze ABA directly without the need for a derivatization step. nih.gov This technique offers exceptional sensitivity, outstanding selectivity, and superior resolution, allowing for the precise quantification of ABA even at very low concentrations and in complex mixtures. creative-proteomics.com

The typical LC-MS/MS setup for ABA analysis employs an electrospray ionization (ESI) source, often capable of operating in both positive and negative ionization modes, coupled to a tandem mass spectrometer. creative-proteomics.com Detection is commonly performed using multiple reaction monitoring (MRM), which provides high specificity by tracking a specific fragmentation of the parent ion corresponding to ABA. creative-proteomics.com This method has been successfully applied to determine ABA levels in various biological matrices, from plant tissues to human serum. nih.govnih.gov The development of rapid extraction and purification protocols further enhances the utility of LC-MS/MS for high-throughput analysis of ABA and its metabolites, such as phaseic acid, dihydrophaseic acid, and abscisic acid glucose ester. researchgate.net

Table 2: Selected Parameters for LC-MS/MS Analysis of this compound

Parameter	Example Specification	Source
LC System	Ultimate 3000	nih.gov
MS System	AB Sciex QTrap 6500	creative-proteomics.com
Ion Source	Electrospray Ionization (ESI)	creative-proteomics.com
Mobile Phase	Gradient of acetonitrile (B52724) and water, both with 0.1% formic acid.	nih.govscielo.br
Detection Mode	Multiple Reaction Monitoring (MRM)	creative-proteomics.com

| Internal Standard | Deuterium-labeled ABA (e.g., d6-ABA) | researchgate.netscielo.br |

Spectrophotometric and Spectropolarimetric Approaches

Spectrophotometric methods provide a more classical approach to the quantification of this compound. After extensive purification to remove interfering compounds, ABA concentration can be determined by measuring its ultraviolet (UV) absorbance. researchgate.netmdpi.com The ABA molecule exhibits a characteristic absorbance maximum, which is often measured at or around 250-260 nm. mdpi.com This method was used to quantify total ABA in sample extracts. mdpi.com

A more advanced and specific technique combines spectrophotometry with spectropolarimetry. researchgate.netcapes.gov.br This approach was developed to differentiate the naturally occurring, optically active (+)-abscisin II from the synthetic, racemic (±)-abscisin II mixture. researchgate.net In this method, a known quantity of racemic ABA is added to a tissue sample as an internal standard. After purification, the total ABA content is measured spectrophotometrically, while the amount of the natural (+) enantiomer is measured spectropolarimetrically based on its optical rotation. researchgate.net The original concentration of natural ABA in the sample can then be calculated from the ratio of these two measurements, a method analogous to inverse isotope dilution. researchgate.net

Sample Preparation and Purification Strategies for Plant Tissues

Effective sample preparation is a prerequisite for the accurate analysis of this compound, regardless of the final detection method. researchgate.net The goal is to efficiently extract the hormone from the complex plant matrix while significantly reducing interfering substances. researchgate.netresearchgate.net A typical procedure begins with the homogenization of plant tissue, often after lyophilization (freeze-drying), which can be done by high-speed agitation with ceramic beads. researchgate.net

The extraction is commonly performed using an acidified aqueous organic solvent, such as an acetone-water-acetic acid or methanol-water-acetic acid mixture. researchgate.netscielo.br To ensure accurate quantification and account for losses during the procedure, a known amount of an internal standard, typically a deuterium-labeled form of ABA (e.g., d6-ABA), is added at the beginning of the extraction. researchgate.netscielo.br

Following extraction, the crude extract is purified. A widely used and effective technique is solid-phase extraction (SPE). researchgate.netresearchgate.net This involves passing the extract through a cartridge containing a solid adsorbent, such as C18 (octadecylsilane) or a copolymer like Oasis HLB, which retains ABA and related compounds while allowing many impurities to pass through. jst.go.jpresearchgate.net The retained hormones are then eluted with a stronger organic solvent, yielding a partially purified fraction ready for analysis by LC-MS, GC-MS, or other methods. researchgate.netscielo.br

Genetic and Genomic Approaches

Beyond analytical chemistry, genetic and genomic strategies are powerful tools for dissecting the roles of this compound in plants. These approaches focus on identifying and characterizing the genes involved in ABA biosynthesis, catabolism, transport, and signal transduction.

Genetic screens are a cornerstone of this research. By inducing random mutations and screening for plants with altered responses to ABA, researchers can identify key genetic components of its pathways. oup.com A classic example is the identification of viviparous (vp) mutants in maize, which exhibit premature germination of embryos on the cob due to defects in either ABA biosynthesis or perception. pnas.org The characterization of the viviparous14 (vp14) mutant, for instance, led to the identification of a gene encoding a key enzyme that catalyzes the carotenoid cleavage reaction, a critical regulatory step in the ABA biosynthetic pathway. pnas.org Similar screens in Arabidopsis thaliana have identified numerous genes required for ABA response in processes like seed germination and root elongation. oup.com

Genomic approaches, such as microarray analysis, provide a broader view by profiling the expression of thousands of genes simultaneously in response to ABA treatment. researchgate.netoup.com Studies in rice using cDNA microarrays have identified hundreds of ABA-responsive genes, including many not previously annotated as such. researchgate.net This type of analysis helps to uncover complex regulatory networks and "cross-talk" between ABA and other hormone signaling pathways, such as gibberellins (B7789140). researchgate.net Furthermore, analyzing the promoter regions of these co-regulated genes allows for the identification of conserved cis-acting regulatory sequences, like the Abscisic Acid-Responsive Element (ABRE), which are crucial for coordinating gene expression in response to ABA signals and abiotic stress. researchgate.netmdpi.com

Table 4: Examples of Genes in the this compound Pathway Identified via Genetic/Genomic Approaches

Gene/Mutant	Organism	Approach	Function/Role Identified
viviparous14 (vp14)	Maize	Transposon Mutagenesis	Encodes a key carotenoid cleavage enzyme in ABA biosynthesis. pnas.org
AtNCED3	Arabidopsis thaliana	Gene Expression Analysis	Encodes 9-cis-epoxycarotenoid dioxygenase, a key ABA biosynthesis enzyme induced by drought. researchgate.net
CYP707A	Arabidopsis thaliana	Mutant Analysis	Encodes ABA 8'-hydroxylase, involved in ABA catabolism. researchgate.net
TIR1/AFB family	Arabidopsis thaliana	Genetic Screens	F-box proteins identified as auxin receptors, studied in the context of ABA-auxin crosstalk in root growth. oup.com

| Thionin | Rice | cDNA Microarray | A defense-related gene found to be up-regulated by both ABA and gibberellin, indicating hormonal cross-talk. researchgate.net |

Mutant Analysis (Deficient and Overexpression Lines)

The use of mutant analysis has been fundamental in dissecting the physiological functions of this compound. By studying plants with either a deficiency or an overabundance of this hormone, researchers can infer its specific roles.

This compound-Deficient Mutants:

Mutants with impaired this compound biosynthesis, such as aba1, aba2, and aba3 in Arabidopsis thaliana, exhibit a range of phenotypes that highlight the hormone's essential functions. pnas.org These mutants often display a wilty appearance due to compromised stomatal closure and continuous water loss. oup.com They also show reduced seed dormancy and increased tolerance to salt during germination. oup.com The stunted growth of these mutants even under optimal conditions suggests that a basal level of this compound is necessary for normal vegetative development. oup.comoup.com For instance, the aba1 mutant of Arabidopsis, which has a defect in the zeaxanthin (B1683548) epoxidase enzyme, shows reduced leaf, inflorescence, and flower size. oup.com Similarly, the aba2 mutant can have its shorter primary root phenotype restored with the external application of this compound. oup.com Studies on homologous recombination defective mutants in Arabidopsis have shown their enhanced sensitivity to this compound, suggesting a role for the hormone in DNA damage response. plos.org

This compound-Overexpression Lines:

Conversely, transgenic plants engineered to overexpress genes involved in this compound biosynthesis provide insights into the effects of elevated hormone levels. For example, overexpressing the ABA2 gene in Arabidopsis did not result in visible changes in the aerial parts of the plant under normal conditions, but it did lead to deeper seed dormancy. oup.com Overexpression of NCED3, another key gene in this compound synthesis, resulted in higher hormone levels and improved drought tolerance in both Arabidopsis and tobacco. oup.com In a study involving the overexpression of the MtABI4 gene from Medicago truncatula, transgenic plants showed increased expression of the ABA2 gene, leading to higher endogenous this compound levels and enhanced cold tolerance. frontiersin.org

The table below summarizes key findings from mutant analysis studies.

Mutant Type	Gene/Construct	Organism	Key Phenotypic Observations
Deficient	aba1	Arabidopsis thaliana	Wilty phenotype, reduced seed dormancy, stunted growth, abnormally shaped leaves. oup.com
Deficient	aba2	Arabidopsis thaliana	Shorter primary root, wilty phenotype. oup.com
Deficient	snrk2.2/2.3/2.6 triple mutant	Arabidopsis thaliana	Nearly complete insensitivity to this compound, affecting seed germination, seedling growth, and stomatal regulation. pnas.org
Overexpression	ABA2 overexpression	Arabidopsis thaliana	Increased seed dormancy, normal primary root growth. oup.com
Overexpression	MtABI4 overexpression	Medicago truncatula, Arabidopsis thaliana	Increased ABA2 expression, higher endogenous this compound, enhanced cold tolerance. frontiersin.org

Gene Expression Profiling (RNA-seq, qPCR)

Understanding the molecular response to this compound involves identifying which genes are turned on or off in its presence. Techniques like RNA sequencing (RNA-seq) and quantitative real-time PCR (qPCR) are pivotal for this purpose.

qPCR: This technique is used to measure the expression levels of specific genes with high accuracy and sensitivity. It is often employed to validate the results obtained from broader-scale analyses like RNA-seq. researchgate.netfrontiersin.org For example, qPCR was used to confirm the differential expression of genes related to phytohormone signal transduction in Pinus tabulaeformis ovules, which were initially identified by RNA-seq. nih.gov In studies of Arabidopsis grown under high density, qPCR was used to assess the expression of this compound biosynthesis and response genes like ABA1, NCED3, and ABF2. frontiersin.orgnih.gov

The combination of RNA-seq for discovery and qPCR for validation provides a powerful workflow for elucidating the gene regulatory networks governed by this compound.

Promoter Analysis and Cis-Regulatory Elements

The regulation of gene expression by this compound is mediated by the interaction of transcription factors with specific DNA sequences known as cis-regulatory elements, located in the promoter regions of target genes. frontiersin.org

Promoter Analysis: By analyzing the promoter sequences of genes that are responsive to this compound, researchers can identify common motifs that act as binding sites for regulatory proteins. nih.gov Computational tools and databases like PlantCARE are used to predict the presence of these elements. frontiersin.orgbiotechrep.ir Experimental validation often involves creating deletion constructs of a promoter and fusing them to a reporter gene, such as β-glucuronidase (GUS), to observe how the removal of certain regions affects gene expression in response to this compound. frontiersin.org

Cis-Regulatory Elements: A key cis-regulatory element in this compound-responsive genes is the Abscisic Acid Responsive Element (ABRE), which typically contains the core sequence ACGT. frontiersin.orgnih.gov These elements often work in combination, or as dyads, to confer this compound-responsiveness. frontiersin.org For example, the presence of two ABREs or an ABRE paired with a coupling element (CE) can be required for a robust response to the hormone. frontiersin.org Other elements, such as the Sph (RY) element, are also involved and are bound by transcription factors like ABI3. nih.gov The specific arrangement and combination of these cis-elements within a promoter can determine the specificity and strength of the gene's response to this compound. nih.gov

CRISPR/Cas9 and Gene Editing for Functional Characterization

The CRISPR/Cas9 system has revolutionized functional genomics by enabling precise, targeted modifications to an organism's DNA. This technology is a powerful tool for studying the function of genes involved in the this compound pathway.

CRISPR/Cas9 works by using a guide RNA (gRNA) to direct the Cas9 nuclease to a specific genomic location, where it creates a double-strand break (DSB). mdpi.comnih.gov The cell's natural DNA repair mechanisms, primarily non-homologous end joining (NHEJ), then repair the break, often introducing small insertions or deletions (indels) that can disrupt gene function, effectively creating a knockout mutant. mdpi.com

This approach has been used to create mutations in multiple genes simultaneously. For example, in rice, CRISPR/Cas9 was used to mutate genes encoding a subfamily of this compound receptors (PYL1, PYL4, and PYL6), resulting in plants with enhanced growth and grain yield. pnas.org In soybean, the technology was employed to knock out three homologous PYL genes, which led to reduced sensitivity to this compound during seed germination. nih.gov These studies demonstrate the utility of CRISPR/Cas9 for dissecting the roles of individual genes and gene families within the this compound signaling network and for potentially improving agronomic traits. nih.govpnas.org The technology has been widely applied in various crops, including rice, Arabidopsis, and tomato, to investigate abiotic stress tolerance related to this compound. mdpi.comperiodikos.com.br

Proteomic and Metabolomic Profiling

To gain a comprehensive understanding of this compound's effects, it is crucial to look beyond the genome and transcriptome to the levels of proteins and metabolites.

Identification of this compound-Responsive Proteins

Techniques like two-dimensional gel electrophoresis (2-DE) and more advanced mass spectrometry-based methods, such as SWATH-MS, are used to profile the proteome. techscience.comspringernature.com SWATH-MS, for instance, allows for the identification and quantification of thousands of proteins in a single experiment with high accuracy, making it suitable for high-throughput analysis of this compound-regulated proteins. springernature.com

A study using rice suspension cells as a model system identified 759 proteins, of which 36 showed significant changes in abundance after this compound treatment. acs.org In Arabidopsis roots, a quantitative proteomics analysis revealed a comprehensive set of this compound-responsive proteins, with the majority requiring the presence of GPCR-type G-proteins (GTG proteins), supporting their role as this compound receptors. acs.org Proteomic studies have also been applied to understand stress responses, such as identifying salt-stress-responsive membrane proteins in soybean, including this compound receptors. mdpi.com These studies provide a direct look at the molecular machinery that executes the cellular response to this compound.

The table below presents examples of proteins identified as responsive to this compound.

Protein/Protein Family	Organism	Methodology	Observed Response to this compound
GPCR-type G-proteins (GTG1/GTG2)	Arabidopsis thaliana	Quantitative Proteomics	Required for the response of the majority of ABA-responsive proteins in roots. acs.org
Abscisic acid receptor PYL12	Soybean	Membrane Proteomics	Upregulated in leaves under salt stress, an ABA-mediated process. mdpi.com
Various buffer-soluble proteins	Rice	iTRAQ	36 out of 759 proteins showed statistically significant changes in abundance. acs.org
Proteins in MAPK signaling pathway	Canola	2-DE	Abundance changes in response to drought stress, a process involving this compound signaling. techscience.com

Analysis of this compound-Related Metabolic Changes

Metabolomics involves the comprehensive analysis of all metabolites within a cell, tissue, or organism. This approach provides a functional readout of the cellular state and can reveal how this compound modulates metabolic pathways.

Techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are used to identify and quantify a wide range of metabolites. acs.orgjst.go.jp In a study on mango fruit ripening, an integrative analysis of the metabolome and transcriptome showed that this compound accumulation was strongly correlated with changes in specific metabolites, such as sugars and organic acids, which contribute to taste formation. oup.com

In Pinus koraiensis seeds, metabolome profiling revealed that this compound treatment led to significant changes in metabolites related to pyrimidine (B1678525) metabolism, phenylalanine metabolism, and glutathione (B108866) metabolism in the embryo. frontiersin.org Another study in Arabidopsis cell cultures using NMR found that this compound treatment caused significant increases in sugars and amino acids. jst.go.jp Furthermore, investigating the response of Arabidopsis to high salinity, a condition that increases endogenous this compound, revealed profound effects on central carbohydrate metabolism, including changes in raffinose, trehalose, and various amino acids. plos.org These metabolomic studies highlight the deep impact of this compound on primary and secondary metabolism, linking its signaling to fundamental cellular processes.

Physiological and Phenotyping Techniques

Root Architecture Imaging and Analysis

The architecture of a plant's root system is a key determinant of its ability to acquire water and nutrients, and it is significantly influenced by Abscisic Acid. Advanced imaging and analysis techniques have enabled detailed, quantitative studies of these interactions.

High-throughput root phenotyping platforms have revolutionized the study of root system architecture (RSA). biorxiv.orgmdpi.com These systems often utilize 2D imaging of roots grown in controlled environments, such as on agar (B569324) plates or in germination paper. oup.com Automated imaging platforms can capture time-series data, allowing for the in-depth characterization of growth dynamics and architectural changes in response to ABA or stress. biorxiv.org Software tools have been developed to analyze these images, quantifying traits such as primary root length, lateral root density, and root angle. biorxiv.org

For a more three-dimensional understanding of root systems in their natural soil environment, non-invasive techniques like X-ray computed tomography (CT) and magnetic resonance imaging (MRI) are employed. oup.combiorxiv.org X-ray CT, for example, can generate detailed 3D models of root crowns, enabling the computational analysis of numerous architectural features. biorxiv.org These advanced methods have improved the accuracy of estimating the genetic contribution to root system architecture. biorxiv.org

Immunocytochemistry provides a powerful method for visualizing the spatial distribution of ABA within root tissues. aspb.orgnih.gov This technique uses antibodies to specifically label ABA, which can then be detected via fluorescence microscopy. aspb.orgnih.gov By crosslinking ABA in the tissue, researchers can map its accumulation in different cell types and developmental zones of the root, revealing how its distribution changes in response to environmental signals like nitrate (B79036) availability. aspb.orgnih.gov For instance, this method has shown that ABA accumulates in the cortical and endodermal initial cells of Arabidopsis root tips. aspb.orgnih.gov

Table 2: Effects of Abscisic Acid on Root Architecture

Plant Species	ABA/Stress Condition	Observed Effect on Root Architecture	Reference
Arabidopsis thaliana	Nitrate treatment (modulates ABA levels)	Nitrate stimulates the release of active ABA, upregulating ABA-responsive genes in emerging lateral roots.	aspb.org
Rice (Oryza sativa)	Exogenous ABA treatment	Promotes root hair elongation.	frontiersin.org
Alfalfa (Medicago sativa)	Water deficit	Root-sourced ABA positively regulated root system altitude, magnitude, tips, and forks.	mdpi.com
Arabidopsis thaliana	Mild water deficit (PEG-induced)	Stimulation of first- and second-order lateral root production and elongation.	oup.com
Arabidopsis thaliana	Severe water deficit (PEG-induced)	Repression of lateral root production and elongation.	oup.com

Seed Germination Assays

Seed germination is a critical developmental process tightly regulated by the balance between Abscisic Acid, which promotes dormancy, and other hormones like gibberellins that promote germination. frontiersin.org Standardized germination assays are fundamental for investigating the role of ABA in this process.

A typical seed germination assay involves placing sterilized seeds on a growth medium, often Murashige and Skoog (MS) medium, within Petri dishes. mdpi.comtandfonline.com To study the effects of ABA, the medium is supplemented with known concentrations of the hormone, typically dissolved in a solvent like DMSO, with a solvent-only medium serving as a control. tandfonline.com The seeds are then incubated under controlled conditions of light and temperature, and germination, defined by radicle emergence, is scored at regular intervals. frontiersin.orgtandfonline.com

These assays allow for the quantification of germination rates and the determination of ABA sensitivity. tandfonline.com For example, studies have shown that exogenous ABA application significantly delays seed germination in a dose-dependent manner in various species. tandfonline.com These assays are also crucial for characterizing mutants with altered ABA sensitivity, such as the abi (abscisic acid insensitive) mutants in Arabidopsis, which show reduced sensitivity to ABA-induced germination inhibition. tandfonline.com

To ensure synchronized germination for comparative studies, a pre-treatment, such as cold stratification (storing seeds at a low temperature, e.g., 4°C, in the dark), is often employed. tandfonline.com Following this pre-treatment, seeds are transferred to the experimental conditions. tandfonline.com In addition to scoring germination, post-germination growth parameters like shoot and root length can also be measured to assess the continued effects of ABA. mdpi.com

Table 3: Research Findings from Abscisic Acid Seed Germination Assays

Species	Assay Condition	Key Finding	Reference
Brassica napus	MS medium with varying ABA concentrations	Highly salt-tolerant varieties exhibited significant delays in seed germination with exogenous ABA in a dose-dependent manner.	tandfonline.com
Rice (Oryza sativa)	Treatment with 10 μM ABA	OsSCYL2 expression was significantly increased in germinated seeds treated with ABA.	mdpi.com
Lettuce (Lactuca sativa)	Germination at different temperatures with varying ABA concentrations	ABA sensitivity increased with temperature; 50% inhibition of germination occurred at 75 µM ABA at 18°C, but at 0.5 µM at 33°C.	oup.com
Gymnosperm species (e.g., Chamaecyparis obtusa)	Analysis of seeds stored for 20 years at different temperatures	An inverse relationship was found between ABA content and germination rate for two Pinus species.	tandfonline.com

Drought and Salinity Stress Imposition Techniques

To investigate the role of Abscisic Acid in mediating plant responses to drought and salinity, researchers utilize various controlled methods to impose these stresses in laboratory and greenhouse settings.

For drought stress studies, a common technique is the controlled dry-down of the soil. cgiar.org This can be achieved by withholding water and monitoring the soil moisture content, often expressed as the fraction of transpirable soil water (FTSW), until a desired stress level is reached. nih.gov To mimic natural conditions more closely, where drought develops gradually, soil moisture sensors connected to a datalogger can be used to control both the rate of stress imposition and its final severity. researchgate.net In hydroponic or plate-based systems, osmotic stress, which mimics drought, is often induced by adding high-molecular-weight compounds like polyethylene (B3416737) glycol (PEG) to the growth medium. oup.com

Salinity stress is typically imposed by irrigating plants with a solution containing a specific concentration of salt, most commonly sodium chloride (NaCl). scirp.orgmdpi.com The concentration can be applied at once or increased gradually to acclimate the plants. In some experimental setups, a combination of salts, such as NaCl and calcium chloride (CaCl2), is used. scirp.org For hydroponic systems, salt is added directly to the nutrient solution. cgiar.org

A significant challenge is the development of protocols for imposing combined drought and salinity stress, as these often co-occur in agricultural fields. cgiar.org One optimized protocol involves planting into saline soil at a specific field capacity (e.g., 75%) and then allowing a progressive dry-down. cgiar.org The severity of the stress can be monitored through physiological measurements and visual stress symptoms, which can be influenced by environmental factors like ambient temperature. cgiar.org

Table 4: Methodologies for Imposing Drought and Salinity Stress

Stress Type	Methodology	Application/Example	Reference
Drought	Withholding water and monitoring soil moisture	Used in pot experiments to study changes in stomatal conductance and leaf water potential in tomato.	nih.gov
Drought (Osmotic Stress)	Adding Polyethylene Glycol (PEG) to hydroponic solution	To analyze the dose-dependent effects of water deficit on Arabidopsis root architecture.	oup.com
Salinity	Irrigation with NaCl solution	Applied to garlic plants in pot experiments to determine stress response functions.	mdpi.com
Combined Drought and Salinity	Planting in saline soil followed by progressive dry-down	Developed for phenotyping rice seedlings to identify tolerant cultivars.	cgiar.org

Live Imaging of this compound Signaling Components

Live imaging techniques have provided unprecedented insights into the spatiotemporal dynamics of Abscisic Acid signaling within living cells and tissues. nsf.govelifesciences.org These methods primarily rely on genetically encoded fluorescent biosensors.

A prominent technique is Förster Resonance Energy Transfer (FRET), which utilizes a pair of fluorescent proteins, a donor and an acceptor. nsf.govspringernature.com FRET-based ABA biosensors, such as ABAleon and ABACUS, are engineered by fusing the fluorescent proteins to an ABA receptor and a protein phosphatase, which interact in an ABA-dependent manner. nsf.govelifesciences.org When ABA binds, a conformational change in the biosensor alters the distance or orientation between the fluorescent proteins, leading to a change in the FRET signal. elifesciences.org This change, often measured as a ratio of the acceptor to donor fluorescence emission, can be used to quantify ABA concentration changes in real-time and with subcellular resolution. elifesciences.org

These biosensors have been used to map ABA distribution and dynamics in various plant tissues. For example, ABAleons have revealed increases in ABA concentration in guard cells in response to low humidity and salt stress, and in roots under salt and osmotic stress. elifesciences.org They have also been used to track the long-distance transport of ABA. elifesciences.org

Another approach involves the use of fluorescent probes that bind to specific components of the ABA signaling pathway. For instance, a fluorescent dye called flubactin was designed to bind to the ABA receptor PYR1, exhibiting a significant enhancement in fluorescence upon interaction. acs.org This allows for the visualization of the receptor's expression level, providing a proxy for the plant's stress status in real-time. acs.org

Reporter gene systems are also employed to monitor the activity of ABA-responsive promoters. nih.gov These systems fuse a promoter of an ABA-inducible gene (e.g., Rab16A or RD29B) to a reporter gene like luciferase (LUC) or Green Fluorescent Protein (GFP). nih.gov The expression of the reporter protein, which can be visualized and quantified, serves as an indirect measure of the activation of the ABA signaling pathway. nih.gov

Table 5: Live Imaging Techniques for Abscisic Acid Signaling

Technique	Biosensor/Probe	Principle	Key Research Application	Reference
FRET	ABAleon	ABA-dependent interaction between a PYR/PYL receptor and a PP2C phosphatase alters the FRET signal between fused fluorescent proteins.	Mapping ABA concentration changes in guard cells and roots in response to stress.	elifesciences.orgspringernature.com
FRET	ABACUS	Similar to ABAleon, it monitors ABA by capitalizing on the physical association between an ABA receptor and a phosphatase.	Monitoring ABA levels, though high expression can sometimes disrupt endogenous ABA signaling.	nsf.gov
Fluorescent Probe	Flubactin	A dye that shows enhanced fluorescence upon binding to the ABA receptor PYR1.	Nondestructive visualization of plant stress by monitoring PYR1 expression levels.	acs.org
Reporter Gene	pRab16A-fLUC	The ABA-responsive Rab16A promoter drives the expression of firefly luciferase.	Monitoring ABA-mediated gene expression in rice protoplasts.	nih.govfrontiersin.org
Reporter Gene	pRAB18:GFP	The ABA-induced RAB18 promoter drives the expression of Green Fluorescent Protein.	Visualizing ABA-responsive gene expression in emerging lateral roots and guard cells.	aspb.orgelifesciences.org

Future Perspectives in Abscisin Ii Abscisic Acid Research

Elucidation of Remaining Signaling Gaps and Novel Components

The discovery of the core ABA signaling module—comprising PYR/PYL/RCAR receptors, Protein Phosphatase 2C (PP2C) negative regulators, and SNF1-related Protein Kinase 2 (SnRK2) positive regulators—was a landmark achievement. nih.govnih.govnih.govnih.gov This pathway mechanistically connects ABA perception to the activation of downstream targets like ion channels and transcription factors. nih.gov However, there is growing evidence that this linear pathway does not capture the full complexity of ABA action and that not all plant responses to ABA operate exclusively through this mechanism. researchgate.netmdpi.com

Future research will focus on identifying these alternative signaling cascades and novel components. There are considerable knowledge gaps regarding how the core module integrates with other signaling pathways. mdpi.com For instance, molecules like nitric oxide (NO), reactive oxygen species (ROS), and calcium (Ca2+) are established secondary messengers in ABA signaling, particularly in guard cells, but their precise interaction with the core components and their role in different cell types are still being unraveled. usp.brnih.gov Furthermore, there is evidence suggesting the existence of other ABA receptors or binding proteins that function outside the canonical PYR/PYL/RCAR system. researchgate.net Researchers are proposing the use of curated amino acid search motifs, derived from known ABA-binding proteins, to scan proteomes and identify new candidate proteins, which could reveal that the regulation of ABA-dependent processes is far more complex than currently understood. researchgate.net

Key research questions that remain include:

What are the molecular identities of the alternative ABA receptors? usp.br

How do different PYR/PYL/RCAR receptor isoforms achieve specificity in their responses? nih.gov

How does the core pathway crosstalk with other hormone pathways, such as those for auxins, cytokinins, and jasmonic acid, to fine-tune plant growth and stress responses? mdpi.comnih.govtandfonline.com

Systems Biology Approaches for Network Understanding

The intricacy of ABA signaling, with its extensive crosstalk and feedback loops, makes it an ideal candidate for systems biology approaches. nih.govresearchgate.net These strategies move beyond the study of individual components to analyze the structure and dynamics of the entire network. nih.govnih.gov By integrating large-scale 'omics' datasets—such as transcriptomics, proteomics, and phosphoproteomics—researchers can construct comprehensive models of the ABA signaling network. nih.govmdpi.com

Two practical approaches are proving particularly valuable:

Transcriptome Analysis : This method provides a global view of gene expression changes in response to ABA, helping to identify entire modules of co-regulated genes and their regulatory circuits. nih.govresearchgate.net

Phosphoproteomics : Since protein phosphorylation and dephosphorylation are central to ABA signaling, this technique offers a direct overview of the kinases and phosphatases activated by the hormone, allowing for the mapping of regulatory networks. nih.gov

These large datasets are used to build computational models, such as Boolean or dynamic models, that can simulate the behavior of the signaling network. nih.govplos.org For example, a dynamic model of ABA signaling in guard cells successfully reproduced physiological responses and predicted the essentiality of different network nodes. plos.org Such models can generate new, testable hypotheses and help prioritize targets for experimental validation, accelerating the discovery of novel pathway components and interactions. nih.govplos.orgpnas.org This approach has already been used to infer novel relationships in processes like circadian rhythm and to identify previously unannotated genes involved in abiotic stress responses. nih.gov

Engineering Abscisin II Pathways for Enhanced Crop Stress Tolerance and Productivity

A major goal of ABA research is to translate fundamental knowledge into agricultural applications, particularly for improving crop resilience to abiotic stresses like drought and salinity. nih.govlongdom.org Engineering the ABA pathway is a promising strategy to achieve this. tandfonline.comlongdom.org Because ABA is a central regulator of stress adaptation, manipulating its biosynthesis or signaling can significantly enhance plant tolerance. frontiersin.orglongdom.org

Future engineering efforts are focused on several key targets:

ABA Biosynthesis : Overexpressing genes for key biosynthetic enzymes, such as zeaxanthin (B1683548) epoxidase, has been shown to increase endogenous ABA levels and confer enhanced tolerance to drought and salt stress in transgenic plants. longdom.org

ABA Receptors : Modulating the expression of specific ABA receptors (RCARs/PYLs) is a more nuanced approach. Overexpression of certain receptors can enhance stress responses and reduce water loss. pnas.orgmdpi.com The challenge is to achieve this without causing undesirable side effects, such as stunted growth, which can occur if signaling is too strongly activated. pnas.org Research has shown that expressing specific receptors, like RCAR6/PYL12, can increase water use efficiency by up to 40% without a trade-off in biomass production in the model plant Arabidopsis. pnas.org

Signaling Components : Targeting downstream signaling components, such as the SnRK2 kinases or the PP2C phosphatases, offers another level of control. tandfonline.commdpi.com Fine-tuning the activity of these proteins can help optimize the stress response, balancing tolerance with growth. mdpi.com

The ultimate aim is to create crops that are more "water-productive," maintaining or even improving yield while consuming less water. pnas.orgnih.gov This requires a sophisticated approach that subtly enhances ABA sensitivity in specific tissues or at specific times, rather than constitutive, system-wide activation. mdpi.comnih.gov

Harnessing this compound for Sustainable Agriculture

The ability to modulate the ABA pathway has significant implications for developing more sustainable agricultural practices. bakerandbaker.co.indergipark.org.tr Water scarcity is a growing global challenge, and agriculture is the largest consumer of freshwater resources. pnas.org By improving the water use efficiency (WUE) of crops, ABA-related technologies can contribute directly to water conservation. pnas.orgmdpi.combakerandbaker.co.in

Strategies for harnessing ABA for sustainability include:

Genetic Engineering : As discussed above, creating crops with engineered ABA pathways that have an intrinsically higher WUE is a primary goal. pnas.orgmdpi.com These plants would require less irrigation to produce the same amount of biomass, a crucial advantage in arid and semi-arid regions. bakerandbaker.co.in

Exogenous Application of ABA Agonists : While the direct application of ABA is limited by its cost and chemical instability, the development of more stable and potent synthetic agonists offers a practical alternative. mdpi.comnih.gov These compounds can be applied to crops to temporarily induce stomatal closure, reducing water loss during critical periods of drought. nih.gov Studies have identified agonists, such as certain cyano cyclopropyl (B3062369) compounds, that are more effective than ABA itself at minimizing transpiration without negatively impacting growth. nih.gov

Enhanced Pest and Disease Resistance : ABA signaling is also involved in plant defense against pathogens, in part by regulating stomatal closure to prevent microbial entry. nih.govtandfonline.combakerandbaker.co.in Enhancing this aspect of ABA response could reduce the need for chemical pesticides, contributing to a more environmentally friendly agricultural system. bakerandbaker.co.in

By integrating these ABA-based strategies, it may be possible to develop farming systems that are more resilient to climate change, less reliant on finite water resources, and have a smaller environmental footprint. bakerandbaker.co.indergipark.org.tr

Evolutionary Insights into this compound Function Across Plant Lineages

Understanding the evolutionary history of ABA signaling provides crucial context for its function and diversity in modern plants. nih.govfrontiersin.org Research tracing the ABA signaling module through 500 million years of plant evolution reveals a fascinating story of adaptation. frontiersin.orgwhiterose.ac.uk The core enzymatic machinery, the PP2C phosphatases and SnRK2 kinases, are ancient and functionally conserved from streptophyte algae to flowering plants. nih.govfrontiersin.orgpnas.org

The key evolutionary innovation that enabled ABA to function as a stress hormone appears to be the evolution of its receptors. nih.govfrontiersin.orgpnas.org Key findings include:

Origin of Receptors : The PYL receptors likely evolved in the common ancestor of land plants. nih.govfrontiersin.org Their algal precursors seem to have been ABA-independent, constitutively active proteins. frontiersin.orgpnas.org The evolution of ABA-binding capability transformed this pre-existing pathway into a hormone-regulated switch, a critical adaptation for surviving on land where dehydration is a constant threat. frontiersin.orgpnas.org

Refinement of Sensitivity : Over evolutionary time, there has been a trend toward reducing the receptor's basal, ABA-independent activity in favor of strictly ABA-dependent activation. frontiersin.orgwhiterose.ac.uk This increased the dynamic range and precision of the signaling response. whiterose.ac.uk

Diversification of Lineages : Different plant lineages have refined ABA perception through parallel evolutionary trajectories. Angiosperms, for example, evolved dimeric receptors that are strictly dependent on ABA. nih.govpnas.org Mosses, in contrast, underwent an independent expansion of their PYL gene family, evolving monomeric receptors that achieved low basal activity through unique amino acid variations. whiterose.ac.uk This convergent evolution highlights the strong selective pressure to optimize the ABA signaling pathway for terrestrial life. whiterose.ac.uk

Future research in this area will continue to explore the function of ABA in early-diverging plant and algal lineages to answer questions about the hormone's ancestral roles before it was co-opted for stress signaling in land plants. nih.govfrontiersin.org

Table of Mentioned Compounds

Q & A

Q. What are the standard methodologies for quantifying ABA levels in plant tissues under stress conditions?

ABA quantification typically employs high-performance liquid chromatography (HPLC), enzyme-linked immunosorbent assays (ELISA), or liquid chromatography-mass spectrometry (LC-MS). To ensure reproducibility, include calibration curves, internal standards (e.g., deuterated ABA), and biological replicates. Experimental protocols must detail tissue homogenization, extraction solvents (e.g., methanol/water/acetic acid), and purification steps (e.g., solid-phase extraction) to minimize matrix interference . For peer-reviewed validation, cross-reference methods with established literature and provide raw data in supplementary materials .

Q. What are the primary physiological roles of ABA in plant development?

ABA regulates stomatal closure during drought, seed dormancy, and stress-responsive gene expression. Methodologically, these roles are studied using ABA-deficient mutants (e.g., Arabidopsis aba1-1), exogenous ABA application, and transcriptomic analysis of stress-responsive genes like RD29B or NCED3. Ensure experimental designs include controls for environmental variables (e.g., light, temperature) and validate findings with complementary techniques like gas exchange measurements for stomatal conductance .

Advanced Research Questions

Q. How can researchers design experiments to elucidate ABA’s role in stomatal regulation while controlling for confounding environmental variables?

Use controlled-environment growth chambers to standardize light, humidity, and temperature. Combine pharmacological treatments (e.g., ABA synthesis inhibitors like fluridone) with genetic mutants (e.g., ost1 kinase mutants) to isolate ABA-specific effects. Real-time stomatal aperture assays via epidermal peels under microscopy, coupled with calcium imaging, can resolve ABA signaling dynamics. Include negative controls (e.g., buffer-only treatments) and validate results across multiple plant species .

Q. How can contradictory findings about ABA’s role in gene expression across plant species be systematically addressed?

Conduct comparative transcriptomics using RNA-seq on ABA-treated tissues from divergent species (e.g., Arabidopsis, rice, and Physcomitrella). Apply weighted gene co-expression network analysis (WGCNA) to identify conserved and species-specific modules. Validate candidate genes via CRISPR/Cas9 knockout lines and cross-species promoter-swap experiments. Address contradictions by analyzing experimental conditions (e.g., ABA concentration, treatment duration) and statistical power in prior studies .

Q. What experimental strategies resolve conflicts in ABA biosynthesis pathway mechanisms?

Isotopic labeling (e.g., ¹³C-mevalonate) combined with mutant complementation assays can trace precursor incorporation into ABA in biosynthetic mutants (e.g., aba2, aba3). Use heterologous systems (e.g., yeast or Nicotiana benthamiana) to express candidate enzymes and quantify intermediates via LC-MS/MS. For disputed steps (e.g., oxidative cleavage of carotenoids), employ kinetic isotope effects (KIE) studies to confirm rate-limiting reactions .

Q. How should researchers evaluate ABA’s non-canonical roles in non-plant systems (e.g., microbial or human cells)?

Design dose-response assays to test ABA’s effects on microbial growth (e.g., Botrytis cinerea) or human cell lines, using ABA receptor antagonists (e.g., pyrabactin) to confirm specificity. Combine proteomics (e.g., affinity purification of ABA-binding proteins) and structural biology (e.g., X-ray crystallography of ABA-receptor complexes) to identify mechanistic parallels. Cross-validate findings with phylogenetic analysis of ABA receptor homologs .

Methodological Best Practices

Q. How to ensure reproducibility in ABA-related experiments?

• Documentation : Follow journal guidelines (e.g., Beilstein Journal of Organic Chemistry) to detail experimental protocols, including buffer compositions, instrument settings, and software versions .
• Data Sharing : Deposit raw datasets (e.g., mass spectrometry files, RNA-seq reads) in public repositories like NCBI or MetaboLights. Use FAIR (Findable, Accessible, Interoperable, Reusable) principles for metadata .
• Statistical Rigor : Apply ANOVA with post-hoc tests for multi-group comparisons and report effect sizes with confidence intervals. Avoid overreliance on p-values; include false discovery rate (FDR) corrections for high-throughput data .

Q. What strategies mitigate bias in secondary data analysis of ABA studies?

Conduct systematic literature reviews using PRISMA guidelines to identify publication bias. Use funnel plots to assess small-study effects in meta-analyses. For conflicting results, apply sensitivity analyses to test robustness to outlier exclusion .